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  • Product: 1-(2-Iodoethyl)-1H-pyrrole
  • CAS: 85801-33-8

Core Science & Biosynthesis

Foundational

1-(2-Iodoethyl)-1H-pyrrole: A Comprehensive Technical Guide on Reactivity, Synthesis, and Applications in Advanced Molecular Design

Executive Summary For researchers and drug development professionals, the strategic selection of bifunctional building blocks is paramount for efficient synthetic routing. 1-(2-Iodoethyl)-1H-pyrrole (CAS: 85801-33-8) ser...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For researchers and drug development professionals, the strategic selection of bifunctional building blocks is paramount for efficient synthetic routing. 1-(2-Iodoethyl)-1H-pyrrole (CAS: 85801-33-8) serves as a highly versatile, dual-reactivity synthon[1]. By combining an electron-rich nitrogen heterocycle with a highly electrophilic alkyl iodide tail, this compound enables the modular assembly of complex pharmacophores and advanced polymeric materials.

This whitepaper provides an authoritative, in-depth analysis of the chemical properties, mechanistic reactivity, field-proven synthetic protocols, and advanced applications of 1-(2-iodoethyl)-1H-pyrrole.

Physicochemical Profiling and Structural Identity

Understanding the baseline physical properties of 1-(2-iodoethyl)-1H-pyrrole is critical for predicting its behavior in various solvent systems and its shelf-life stability[2][3]. The molecule consists of a pyrrole ring N-alkylated with a 2-iodoethyl group, rendering it a lipophilic, dense liquid at standard temperature and pressure.

Table 1: Quantitative Physicochemical Properties

PropertyValueStructural Implication
IUPAC Name 1-(2-iodoethyl)pyrroleDictates N-alkylation nomenclature.
CAS Number 85801-33-8Primary identifier for chemical databases[1].
Molecular Formula C 6​ H 8​ INIndicates a high heavy-atom mass ratio.
Molecular Weight 221.04 g/mol High molecular weight relative to carbon count due to Iodine[4].
Physical State Pale yellow to amber liquidColor darkens upon photolytic release of I 2​ .
Solubility Soluble in DCM, EtOAc, Et 2​ OHighly lipophilic; insoluble in water.

Mechanistic Reactivity Paradigm

The utility of 1-(2-iodoethyl)-1H-pyrrole lies in its orthogonal reactivity. As a Senior Application Scientist, it is crucial to view this molecule not just as a static structure, but as a dynamic system with two distinct reactive poles.

The Electrophilic Tail (Aliphatic S N​ 2)

The carbon-iodine (C-I) bond is the weakest among carbon-halogen bonds due to the large atomic radius and high polarizability of the iodine atom. This makes the iodide ion (I⁻) an exceptional leaving group. Consequently, the adjacent methylene carbon is highly susceptible to bimolecular nucleophilic substitution (S N​ 2) by amines, thiols, and alkoxides.

The Nucleophilic Head (Pyrrole Ring)

Pyrrole is an electron-rich, π -excessive heteroaromatic ring. The lone pair on the nitrogen atom is delocalized into the aromatic system, making the ring highly reactive toward electrophilic aromatic substitution (EAS), predominantly at the C2 and C5 positions. Because the nitrogen is already alkylated, the molecule cannot undergo N-deprotonation, forcing all electrophilic attacks onto the carbon skeleton.

Reactivity Core 1-(2-Iodoethyl)-1H-pyrrole SN2 Aliphatic Chain (Electrophilic Center) Core->SN2 C-I Bond Cleavage EAS Pyrrole Ring (Nucleophilic Center) Core->EAS pi-Electron Cloud Nuc SN2 Substitution (Amines, Thiols, Alkoxides) SN2->Nuc Iodide Leaving Group Elec Electrophilic Aromatic Substitution (C2/C5) EAS->Elec Vilsmeier-Haack, etc.

Dual reactivity profile of 1-(2-Iodoethyl)-1H-pyrrole highlighting orthogonal reaction sites.

Applications in Therapeutics and Polymer Science

The strategic incorporation of the pyrrole moiety via the 2-iodoethyl linker is heavily utilized in both medicinal chemistry and advanced materials science.

Medicinal Chemistry & Drug Development

1-(2-Iodoethyl)-1H-pyrrole is a critical intermediate in the synthesis of several classes of enzyme inhibitors:

  • DPP-IV Inhibitors: Dipeptidyl peptidase-IV (DPPIV) inhibitors are crucial for treating type 2 diabetes by enhancing incretin (GLP-1 and GIP) action. 1-(2-haloethyl)pyrrole derivatives are utilized to alkylate xanthine cores, creating potent, orally effective DPPIV inhibitors[5][6].

  • MMP-13 Inhibitors: Matrix metalloprotease-13 (MMP-13) is implicated in osteoarthritis and cartilage degradation. Substituted quinazolines, synthesized via alkylation with 1-(2-haloethyl)pyrroles, have been developed as targeted MMP-13 inhibitors to prevent extracellular matrix tissue destruction[7][8].

Polymer Chemistry (Quasiliving Polymerization)

In the realm of materials science, N-( ω -haloalkyl)pyrroles are used as highly efficient quenching agents for quasiliving cationic polymerizations. For instance, in the synthesis of end-functionalized polyisobutylene (PIB), the addition of 1-(2-iodoethyl)pyrrole or its chloro/bromo analogs at full monomer conversion results in the quantitative monoalkylation of the pyrrole ring by the polymeric carbocation[9][10]. This yields a polymer with a terminal iodoethyl group, which can subsequently undergo S N​ 2 reactions to form complex block copolymers (e.g., PIB-b-PEO)[11].

Synthetic Methodologies: The Self-Validating Protocol

While 1-(2-iodoethyl)-1H-pyrrole can be purchased commercially[12][13], it is frequently synthesized in situ or immediately prior to use due to the inherent light-sensitivity of alkyl iodides. The most robust and reliable method is the Finkelstein Reaction , which converts the more stable 1-(2-chloroethyl)-1H-pyrrole into the iodo-derivative.

Causality of the Finkelstein Reaction

The Finkelstein reaction is an equilibrium-driven S N​ 2 process. It relies on the differential solubility of sodium halide salts in dry acetone. Sodium iodide (NaI) is highly soluble in acetone, whereas sodium chloride (NaCl) is practically insoluble. As the S N​ 2 substitution occurs, NaCl precipitates out of the solution, driving the equilibrium entirely to the right according to Le Chatelier's principle.

Synthesis A 1-(2-Chloroethyl)-1H-pyrrole C 1-(2-Iodoethyl)-1H-pyrrole A->C NaI, Acetone, Reflux (- NaCl) B 1-(2-Hydroxyethyl)-1H-pyrrole B->C PPh3, I2, Imidazole (Appel Reaction)

Synthetic pathways for 1-(2-Iodoethyl)-1H-pyrrole via Finkelstein and Appel reactions.

Step-by-Step Experimental Protocol (Finkelstein Route)

Reagents:

  • 1-(2-Chloroethyl)-1H-pyrrole (1.0 eq, 10 mmol)

  • Sodium Iodide, anhydrous (3.0 eq, 30 mmol)

  • Acetone, anhydrous (50 mL)

Workflow:

  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere. Causality: Moisture must be excluded to prevent competitive hydrolysis of the alkyl halide.

  • Reagent Addition: Dissolve anhydrous NaI (4.5 g, 30 mmol) in 50 mL of dry acetone. Stir until completely dissolved. Add 1-(2-chloroethyl)-1H-pyrrole (1.3 g, 10 mmol) via syringe.

  • Reaction Execution: Heat the mixture to a gentle reflux (approx. 56 °C) while shielding the flask from light using aluminum foil. Self-Validation: Within 30-60 minutes, a fine white precipitate (NaCl) will become visible, confirming the reaction is proceeding.

  • Monitoring: Stir at reflux for 12-18 hours. Monitor via TLC (Hexanes/EtOAc 9:1). The iodo-product will typically have a slightly higher R f​ value than the chloro-starting material and will stain intensely with KMnO 4​ .

  • Workup (Critical Step): Cool the reaction to room temperature and filter the suspension through a pad of Celite to remove the NaCl precipitate. Concentrate the filtrate under reduced pressure (do not exceed 30 °C to prevent degradation).

  • Extraction & Washing: Dissolve the resulting residue in diethyl ether (50 mL). Wash the organic layer sequentially with:

    • 10% Aqueous Sodium Thiosulfate (Na 2​ S 2​ O 3​ ) (2 x 20 mL): Causality: This step is mandatory. It reduces any free iodine (I 2​ , which causes a dark brown color and promotes degradation) back to water-soluble iodide (I⁻), turning the organic layer pale yellow.

    • Brine (20 mL): To remove residual water.

  • Isolation: Dry the organic layer over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure in the dark. The crude product can be purified via flash column chromatography (silica gel, Hexanes/EtOAc) if high analytical purity is required.

Handling, Stability, and Storage

Alkyl iodides are inherently less stable than their chloro- or bromo-counterparts. 1-(2-Iodoethyl)-1H-pyrrole is prone to photolytic cleavage. Exposure to UV light causes homolytic cleavage of the C-I bond, generating iodine radicals that dimerize to form I 2​ , visibly darkening the sample to a deep purple or brown.

Storage Directives:

  • Temperature: Store at -20 °C (freezer) under an inert atmosphere (Argon or Nitrogen).

  • Light Protection: Must be stored in amber glass vials or wrapped completely in aluminum foil.

  • Stabilization: For long-term storage, a small bead of elemental copper or silver wire can be added to the vial to scavenge any free iodine generated over time, preserving the integrity of the compound.

References

  • Sigma-Aldrich. "1-(2-Cyanoethyl)pyrrole | Sigma-Aldrich" (Contains CAS and MW data for 1-(2-iodoethyl)-1H-pyrrole). sigmaaldrich.com.

  • EvitaChem. "Buy 1-(2-Iodoethyl)-1H-pyrrole (EVT-3508388) | 85801 ... - EvitaChem". evitachem.com. 1

  • European Patent Office. "EP1338595A2 - Xanthine derivatives as DPP-IV inhibitors". google.com. 6

  • United States Patent Application. "US20020193377A1 - Quinazolines as MMP-13 inhibitors". google.com. 7

  • ResearchGate. "Quasi-Living Cationic Polymerization of Styrene and Isobutylene". researchgate.net. 9

  • ResearchGate. "A New General Methodology for the Syntheses of End-Functional Polyisobutylenes by Nucleophilic Substitution Reactions". researchgate.net. 11

Sources

Exploratory

Introduction to 1-(2-Iodoethyl)-1H-pyrrole: A Versatile but Sensitive Building Block

An In-Depth Technical Guide to the Stability and Storage of 1-(2-Iodoethyl)-1H-pyrrole For Researchers, Scientists, and Drug Development Professionals 1-(2-Iodoethyl)-1H-pyrrole is a valuable heterocyclic building block...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Stability and Storage of 1-(2-Iodoethyl)-1H-pyrrole

For Researchers, Scientists, and Drug Development Professionals

1-(2-Iodoethyl)-1H-pyrrole is a valuable heterocyclic building block in medicinal chemistry and materials science. Its structure combines a reactive alkyl iodide moiety with an aromatic pyrrole ring, enabling a range of synthetic transformations, including nucleophilic substitutions and cross-coupling reactions. However, the very features that make this compound a versatile reagent also contribute to its inherent instability. This guide provides a comprehensive overview of the factors influencing the stability of 1-(2-Iodoethyl)-1H-pyrrole, details its degradation pathways, and offers evidence-based recommendations for its optimal storage and handling to ensure its integrity and performance in research and development.

The Chemical Instability Profile of 1-(2-Iodoethyl)-1H-pyrrole

The stability of 1-(2-Iodoethyl)-1H-pyrrole is governed by the chemical properties of its two key structural components: the 2-iodoethyl side chain and the 1H-pyrrole ring.

The Alkyl Iodide Moiety: A Weak Link Prone to Decomposition

Alkyl iodides are the least stable of the alkyl halides due to the relatively weak carbon-iodine (C-I) bond.[1][2] The C-I bond has a lower bond dissociation enthalpy compared to C-Br, C-Cl, and C-F bonds, making it susceptible to cleavage under relatively mild conditions.[3] This inherent weakness is a primary driver of the compound's instability.

Key factors that can trigger the degradation of the alkyl iodide moiety include:

  • Light Exposure: Alkyl iodides are particularly sensitive to light. Photolytic cleavage of the C-I bond can occur, generating a free iodine radical and an ethylpyrrole radical. The free iodine can then lead to the characteristic brown or violet discoloration of the compound as elemental iodine (I₂) forms.[3][4]

  • Thermal Stress: Elevated temperatures can provide sufficient energy to overcome the activation energy for the homolytic cleavage of the C-I bond, leading to decomposition.[3]

  • Presence of Water: Alkyl iodides can undergo hydrolysis, although at a faster rate than other alkyl halides, which can lead to the formation of 1-(2-hydroxyethyl)-1H-pyrrole and hydriodic acid (HI).[2] The generation of an acidic byproduct can, in turn, accelerate the degradation of the pyrrole ring.

The 1H-Pyrrole Ring: An Electron-Rich System Susceptible to Oxidation and Polymerization

The pyrrole ring itself is an electron-rich aromatic system that is prone to degradation, especially in the presence of air and acids.[5]

  • Air and Light Exposure: Unsubstituted pyrrole is known to darken upon exposure to air, a process attributed to oxidative degradation and polymerization.[5][6] While the N-substitution in 1-(2-Iodoethyl)-1H-pyrrole can modulate this reactivity, the pyrrole ring remains susceptible to oxidation.

  • Acid-Catalyzed Polymerization: Pyrrole is notoriously unstable in the presence of strong acids.[7][8] Protonation of the pyrrole ring disrupts its aromaticity, making the protonated species highly reactive.[8] This reactive intermediate can then act as an electrophile, initiating a chain reaction with neutral pyrrole molecules, leading to the formation of dark, insoluble polymers.[6][8] This is a critical consideration, as improper storage or handling could expose the compound to acidic conditions, for instance, through the hydrolysis of the iodoethyl group.

Primary Degradation Pathways

The degradation of 1-(2-Iodoethyl)-1H-pyrrole likely proceeds through two main pathways, which can occur concurrently and may be mutually reinforcing.

  • Homolytic Cleavage of the C-I Bond: This is often initiated by light or heat and results in the formation of free radicals. The subsequent reactions can lead to the formation of elemental iodine and various dimeric or oligomeric species.

  • Acid-Catalyzed Polymerization of the Pyrrole Ring: This can be initiated by trace amounts of acid, potentially formed from the hydrolysis of the alkyl iodide side chain.

The interplay of these pathways can lead to a complex mixture of degradation products, compromising the purity and reactivity of the starting material.

cluster_main Degradation of 1-(2-Iodoethyl)-1H-pyrrole cluster_path1 Pathway 1: Homolytic Cleavage cluster_path2 Pathway 2: Hydrolysis & Polymerization A 1-(2-Iodoethyl)-1H-pyrrole B Free Radicals (Pyrrole-CH2CH2• + •I) A->B Light (hν) / Heat (Δ) E 1-(2-Hydroxyethyl)-1H-pyrrole + HI A->E H₂O C Elemental Iodine (I₂) (Causes Discoloration) B->C Radical Combination D Dimerization/Oligomerization B->D Radical Combination F Protonated Pyrrole Ring (Loss of Aromaticity) E->F Protonation by HI G Pyrrole Polymers (Dark, Insoluble) F->G Reaction with another pyrrole molecule

Caption: Potential degradation pathways for 1-(2-Iodoethyl)-1H-pyrrole.

Recommended Storage and Handling Protocols

To mitigate the degradation of 1-(2-Iodoethyl)-1H-pyrrole, stringent storage and handling procedures are essential. The following recommendations are based on the known instabilities of its constituent functional groups.

Optimal Storage Conditions
ParameterRecommendationRationale
Temperature Store at 2-8 °C.Reduces the rate of thermal decomposition and slows down potential side reactions.[9]
Atmosphere Store under an inert atmosphere (e.g., Argon or Nitrogen).Prevents oxidation of the pyrrole ring and minimizes exposure to moisture.[9][10]
Light Protect from light by using an amber or opaque container.Prevents photolytic cleavage of the weak C-I bond.[3][4][10]
Moisture Keep container tightly closed in a dry place.Minimizes hydrolysis of the alkyl iodide, which can lead to the formation of acidic byproducts and subsequent polymerization of the pyrrole ring.[9][11]
Container Use a tightly sealed glass container.Ensures a good seal against air and moisture; avoids potential reactivity with certain plastics.[11][12]
Safe Handling Procedures

Given the potential for degradation and the general safety precautions for handling chemicals, the following handling procedures are recommended:

  • Work in a Well-Ventilated Area: Handle the compound in a fume hood to avoid inhalation of any potential vapors.[13][14]

  • Use Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[12][13]

  • Inert Atmosphere Techniques: When handling the compound for extended periods or when setting up reactions, use standard inert atmosphere techniques (e.g., Schlenk line or glovebox) to minimize exposure to air and moisture.

  • Avoid Incompatibilities: Keep the compound away from strong acids, acid chlorides, acid anhydrides, and strong oxidizing agents, as these can trigger vigorous reactions or rapid decomposition.[10][12]

  • Dispensing: Equilibrate the container to room temperature before opening to prevent condensation of moisture from the air into the cold compound. Dispense the required amount quickly and reseal the container tightly under an inert atmosphere.

Protocol for Assessing Compound Purity

Regularly assessing the purity of 1-(2-Iodoethyl)-1H-pyrrole is crucial, especially for long-term storage or before use in sensitive applications. Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is an effective method for this purpose.

Step-by-Step ¹H NMR Purity Check
  • Sample Preparation:

    • Under an inert atmosphere, accurately weigh approximately 5-10 mg of 1-(2-Iodoethyl)-1H-pyrrole into a clean, dry vial.

    • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure the solvent is anhydrous.

    • Gently swirl the vial to dissolve the compound completely.

    • Transfer the solution to a clean, dry NMR tube and cap it.

  • Data Acquisition:

    • Acquire a ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

    • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Data Analysis:

    • Integrate the characteristic peaks of 1-(2-Iodoethyl)-1H-pyrrole. The expected signals would include those for the pyrrole ring protons and the two methylene groups of the iodoethyl chain.

    • Look for the appearance of new signals that could indicate degradation. For example:

      • A broad signal in the baseline might suggest the formation of polymeric material.

      • Signals corresponding to 1-(2-hydroxyethyl)-1H-pyrrole would indicate hydrolysis.

    • The presence of a visible brown or violet color in the NMR sample itself is a strong indicator of the presence of free iodine.

Conclusion

1-(2-Iodoethyl)-1H-pyrrole is a potent synthetic intermediate whose utility is directly linked to its purity. Its inherent instability, arising from both the alkyl iodide and the pyrrole functionalities, necessitates careful and deliberate storage and handling. By adhering to the protocols outlined in this guide—specifically, storage at low temperatures, under an inert atmosphere, and protected from light and moisture—researchers can significantly extend the shelf-life of this compound and ensure the reliability and reproducibility of their experimental results. Regular purity assessment via methods such as ¹H NMR is a critical component of a robust quality control strategy for this sensitive yet valuable chemical building block.

References

  • Vertex AI Search. Alkyl Iodide.
  • Testbook. Comprehensive Guide on Alkyl Iodide - Synthesis, Reactions, and FAQs.
  • organicmystery.com. Why do alkyl iodides on standing become violet or brown?
  • Sigma-Aldrich.
  • DC Fine Chemicals.
  • Scribd. Acidic and Basic Character of Pyrrole | PDF.
  • Brainly.in. Why os alkyl iodide usually bevome brown on standing?
  • Aromatic.
  • Enamine. safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
  • Google Patents.
  • Fisher Scientific.
  • Wikipedia. Pyrrole.
  • BASF Agro.
  • Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrrole.
  • Benchchem. Preventing polymerization of pyrrole compounds under acidic conditions.
  • DC Fine Chemicals.
  • Santa Cruz Biotechnology. Pyrrole.
  • Merck Millipore.
  • Sigma-Aldrich. (2-Iodoethyl)benzene 97 17376-04-4.
  • Benchchem.
  • Organic Syntheses. Org. Syn. Coll. Vol. 9, 242.
  • PMC - NIH. Enzymatic synthesis of novel pyrrole esters and their thermal stability.
  • The Royal Society of Chemistry.
  • OpenBU.
  • KEGG PATHWAY. Degradation of aromatic compounds - Escherichia coli O18:K1 PMV-1 (ExPEC).
  • PubChem - NIH. (2-Iodoethyl)cyclopentane | C7H13I | CID 22135275.
  • PMC.
  • Benchchem. Application Notes and Protocols for the Purification of 1-Phenyl-2,5-dihydro-1H-pyrrole.
  • Calibre Chemicals. Ethyl Iodide as a Key Ethylating Agent in Advanced Organic Reactions.
  • PMC. Design, synthesis and molecular docking of new fused 1H-pyrroles, pyrrolo[3,2-d]pyrimidines and pyrrolo[3,2-e][1][9]diazepine derivatives as potent EGFR/CDK2 inhibitors.

  • MDPI.
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  • ResearchGate. (PDF) 2-[(1H-Pyrrol-2-yl)methyl]-1H-pyrrole.
  • MDPI. Synthesis of Stable Betaines Based on 1H-Pyrrole-2,3-diones and Pyridinium Ylides and Their Thermal Conversion to Cyclopropane-Fused Pyrroles.
  • the NIST WebBook. 1H-Pyrrole, 1-ethyl-.
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Sources

Foundational

1-(2-Iodoethyl)-1H-pyrrole reactivity with nucleophiles

An In-depth Technical Guide to the Reactivity of 1-(2-Iodoethyl)-1H-pyrrole with Nucleophiles Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive examination of the re...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Reactivity of 1-(2-Iodoethyl)-1H-pyrrole with Nucleophiles

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the reactivity of 1-(2-iodoethyl)-1H-pyrrole, a valuable synthetic intermediate in medicinal chemistry and materials science. We delve into the core principles governing its reactions with various nucleophiles, focusing on the prevalent SN2 mechanism. This document is intended for researchers, scientists, and drug development professionals, offering not only detailed experimental protocols but also the underlying chemical logic to empower rational experimental design. We explore reactions with nitrogen, oxygen, and sulfur nucleophiles, present quantitative data, and discuss the implications for synthetic strategy.

Introduction: The Strategic Value of 1-(2-Iodoethyl)-1H-pyrrole

The pyrrole ring is a privileged scaffold, appearing in numerous natural products and pharmaceuticals, where it contributes to a wide spectrum of biological activities.[1][2][3] The molecule 1-(2-Iodoethyl)-1H-pyrrole serves as a powerful building block, featuring a stable aromatic pyrrole core linked to a highly reactive iodoethyl side chain. This arrangement allows for the strategic introduction of the pyrrole moiety into larger molecules.

The key to its utility lies in the carbon-iodine (C-I) bond. Iodine is an excellent leaving group due to the low strength of the C-I bond and the high stability of the resulting iodide anion (I⁻).[4] The ethyl linker is a primary alkyl chain, which dictates a strong preference for specific reaction pathways, as we will explore.

Core Mechanistic Principles: The SN2 Pathway

The reactivity of 1-(2-iodoethyl)-1H-pyrrole is dominated by the bimolecular nucleophilic substitution (SN2) mechanism.[5] This is a direct consequence of its structure as a primary alkyl halide.

Causality behind Mechanism Choice:

  • SN2 (Bimolecular Nucleophilic Substitution): This mechanism involves a single, concerted step where the nucleophile attacks the electrophilic carbon atom at the same time as the iodide leaving group departs.[5][6] This "backside attack" is sterically accessible for a primary halide like 1-(2-iodoethyl)-1H-pyrrole. The reaction rate is dependent on the concentrations of both the substrate and the nucleophile.[5]

  • SN1 (Unimolecular Nucleophilic Substitution): This pathway, which involves the formation of a carbocation intermediate, is highly disfavored.[7] The primary carbocation that would need to form on the ethyl chain is inherently unstable, making this a high-energy, and thus kinetically slow, pathway.

  • Elimination (E2): While possible, E2 reactions typically compete with SN2 when using sterically hindered or strongly basic, non-nucleophilic bases. For most common nucleophiles, substitution is the major pathway.

The pyrrole ring itself is largely non-participatory in the substitution reaction. Its nitrogen lone pair is integral to the ring's aromaticity and is therefore not available for nucleophilic or basic activity.[8]

workflow cluster_reaction Reaction Phase cluster_workup Work-up & Isolation cluster_purification Purification & Analysis arrow arrow A 1. Combine Substrate, Base, and Solvent B 2. Add Nucleophile A->B C 3. Heat & Stir (Monitor by TLC) B->C D 4. Cool & Filter (if applicable) C->D E 5. Aqueous Extraction (Wash with H₂O, Brine) D->E F 6. Dry Organic Layer (e.g., Na₂SO₄) E->F G 7. Concentrate in vacuo F->G H 8. Column Chromatography (if necessary) G->H I 9. Characterize Product (NMR, MS) H->I

Sources

Exploratory

Theoretical Calculation of 1-(2-Iodoethyl)-1H-pyrrole NMR Spectra: Navigating Relativistic Effects and Spin-Orbit Coupling

Target Audience: Computational Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Executive Summary The accurate theoretical prediction of Nucle...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Computational Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The accurate theoretical prediction of Nuclear Magnetic Resonance (NMR) spectra is a cornerstone of modern structural elucidation in drug development. However, calculating the NMR parameters for halogenated compounds—specifically those containing iodine, such as 1-(2-Iodoethyl)-1H-pyrrole (CAS No.: 85801-33-8)[1]—presents a severe quantum mechanical challenge. Standard non-relativistic Density Functional Theory (DFT) fails catastrophically for these molecules, often yielding 13 C chemical shift errors exceeding 30 ppm for atoms adjacent to the halogen[2].

This whitepaper outlines a field-proven, self-validating computational protocol for predicting the 1 H and 13 C NMR spectra of 1-(2-Iodoethyl)-1H-pyrrole. By implementing Gauge-Independent Atomic Orbital (GIAO) methods coupled with Spin-Orbit Zeroth-Order Regular Approximation (SO-ZORA) or four-component Dirac-Coulomb frameworks[3], we can accurately capture the relativistic phenomena that dictate the magnetic shielding in heavy-atom environments.

The Causality of the Heavy-Atom Effect (SO-HALA)

To understand the experimental choices in our protocol, one must first understand the physical causality of the error in standard calculations.

When a Light Atom (LA), such as carbon or hydrogen, is bonded to a Heavy Atom (HA) like iodine, the heavy atom exerts a profound influence on the magnetic shielding of the light atom. This is known as the Spin-Orbit Heavy Atom on the Light Atom (SO-HALA) effect [4].

The Mechanism:

  • High Spin-Orbit Coupling (SOC): The massive nuclear charge of iodine accelerates core electrons to relativistic speeds, inducing strong SOC.

  • Spin Polarization: The external NMR magnetic field perturbs this SOC, mixing singlet ground states with triplet excited states.

  • Fermi Contact Transfer: This spin polarization is transferred through the σ -bonding molecular orbitals to the adjacent α -carbon (CH 2​ -I) and β -carbon (CH 2​ -N).

  • Anomalous Shielding: The result is a massive, anomalous upfield shift in the NMR spectrum that non-relativistic Schrödinger equations simply cannot predict[4].

Mechanism HA Iodine (HA) High SOC MO Molecular Orbitals HA->MO Spin-Orbit Coupling LA Carbon (LA) Shielding MO->LA Fermi Contact Transfer NMR Upfield NMR Shift LA->NMR SO-HALA Effect

Fig 1: Spin-Orbit Heavy Atom on the Light Atom (SO-HALA) mechanism.

Self-Validating Computational Protocol

As a Senior Application Scientist, I mandate that computational workflows must not be black boxes; they must be self-validating systems. The following step-by-step methodology ensures both accuracy and internal consistency.

Phase 1: Conformational Space Exploration

1-(2-Iodoethyl)-1H-pyrrole possesses rotational freedom along the N-CH 2​ and CH 2​ -CH 2​ I bonds. The SO-HALA effect is highly dependent on the spatial orientation of the iodine lone pairs relative to the carbon nuclei.

  • Action: Perform a conformational search using Molecular Mechanics (e.g., OPLS4 or MMFF94 force fields).

  • Causality: Failing to account for all low-energy conformers will result in incorrect Fermi contact transfer calculations, as orbital overlap is geometry-dependent.

Phase 2: Relativistic Geometry Optimization
  • Action: Optimize the geometries of all conformers within a 3.0 kcal/mol window using DFT. A functional with high exact exchange (e.g., M06-2X or PBE0) is recommended to mitigate self-interaction errors.

  • Basis Set: Use def2-TZVP for C, H, and N. For Iodine, use an Effective Core Potential (ECP) such as def2-TZVP-ECP to implicitly capture scalar relativistic effects during optimization.

  • Validation: Perform a harmonic frequency calculation. Rule: If any imaginary frequencies are present, the structure is a transition state, not a minimum. Discard or re-optimize.

Phase 3: Magnetic Shielding Tensor Calculation (The Core)

This is the critical juncture where standard DFT fails and relativistic DFT must be employed[5].

  • Action: Calculate the NMR shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method.

  • Relativistic Treatment: Employ the SO-ZORA (Spin-Orbit Zeroth-Order Regular Approximation) Hamiltonian or a full 4-component Dirac-Coulomb approach[2].

  • Basis Set: Use all-electron relativistic basis sets tailored for property calculations, such as jc-def2-TZVP for light atoms and dyall.v3z for iodine.

Phase 4: Boltzmann Averaging & Internal Referencing
  • Action: Calculate the relative Gibbs free energy ( ΔG ) for each conformer and determine their Boltzmann populations at 298.15 K.

  • Referencing: Calculate the shielding tensor of Tetramethylsilane (TMS) at the exact same level of theory (e.g., GIAO-ZORA-PBE0/dyall.v3z). Subtract the target molecule's shielding from the TMS shielding to obtain the chemical shift ( δ ).

Workflow A 1. Conformational Search (Molecular Mechanics) B 2. Geometry Optimization (DFT + ECP/Scalar Relativistic) A->B C 3. Frequency Calculation (True Minimum Check) B->C C->B Imaginary Freqs D 4. NMR Shielding Tensor (GIAO + SO-ZORA / 4c-DFT) C->D No Imaginary Freqs E 5. Boltzmann Averaging & TMS Referencing D->E

Fig 2: Step-by-step computational workflow for relativistic NMR prediction.

System Self-Validation & Quantitative Expectations

To ensure the trustworthiness of the computational run, we utilize the pyrrole ring as an internal control. The pyrrole carbons are sufficiently distant from the iodine atom that the SO-HALA effect decays to near zero.

Self-Validation Checkpoint: Compare the calculated 13 C shifts of the pyrrole ring carbons to standard experimental pyrrole shifts. If they deviate by >3 ppm, your chosen DFT functional or solvation model is globally inadequate. If the pyrrole carbons are accurate but the ethyl carbons deviate, your relativistic correction has failed.

Table 1: Theoretical Impact of Relativistic Corrections on 13 C NMR Shifts
Nucleus EnvironmentPosition relative to IodineNon-Relativistic DFT (Expected Error)Relativistic SO-ZORA (Expected Accuracy)Mechanistic Causality
α -Carbon (CH 2​ -I)1 Bond+30 to +45 ppm (Severely Deshielded)± 2.0 ppm Non-relativistic DFT entirely misses the SOC-induced Fermi contact transfer, failing to predict the massive upfield shielding[2].
β -Carbon (CH 2​ -N)2 Bonds+3 to +8 ppm± 1.5 ppmMild β -SO-HALA effect; spin polarization decays exponentially across the σ -framework.
Pyrrole Carbons (Ring) 3 Bonds± 2.0 ppm± 2.0 ppmNegligible heavy atom effect. Acts as the internal self-validation control for the functional's baseline accuracy.

Conclusion

The theoretical calculation of NMR spectra for iodine-containing compounds like 1-(2-Iodoethyl)-1H-pyrrole cannot be treated as a routine computational task. The heavy atom effect fundamentally alters the magnetic environment of the molecule. By abandoning standard non-relativistic DFT in favor of SO-ZORA or four-component relativistic frameworks[3], and by enforcing strict self-validating internal controls (such as pyrrole ring baseline checks), researchers can achieve experimental-grade accuracy in their structural predictions.

References

  • EvitaChem / Sigma-Aldrich. "1-(2-Iodoethyl)-1H-pyrrole Product Specifications.
  • Rusakov, Y. Y., et al. "Relativistic effect of iodine in 13C NMR chemical shifts of iodomethanes from quantum chemical calculations within the framework of the full four-component relativistic Dirac—Coulomb scheme." Bulletin of the Academy of Sciences of the USSR Division of Chemical Science, 2015.
  • Autschbach, J., et al. "Relativistic calculations of magnetic resonance parameters: background and some recent developments." Philosophical Transactions of the Royal Society A, 2014.
  • Casella, G., et al. "Four-Component Relativistic DFT Calculations of (13)C Chemical Shifts of Halogenated Natural Substances." Chemistry - A European Journal, 2015.
  • Vícha, J., et al. "Relativistic Spin–Orbit Heavy Atom on the Light Atom NMR Chemical Shifts: General Trends Across the Periodic Table Explained." Journal of the American Chemical Society, 2018.

Sources

Foundational

The Electrophilic Dynamics of 1-(2-Iodoethyl)-1H-pyrrole: A Technical Guide to Alkylation Workflows and Pharmacophore Conjugation

Executive Summary In modern drug development and materials science, the pyrrole ring is a privileged scaffold found in numerous biologically active compounds and conductive polymers. However, directly linking a pyrrole m...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug development and materials science, the pyrrole ring is a privileged scaffold found in numerous biologically active compounds and conductive polymers. However, directly linking a pyrrole moiety to complex pharmacophores requires a highly reactive, yet stable, bifunctional linker. 1-(2-Iodoethyl)-1H-pyrrole (CAS No. 85801-33-8)[1] serves exactly this purpose. By leveraging the pronounced electrophilicity of the iodoethyl group, researchers can efficiently perform N-alkylation and bioconjugation under mild conditions. This whitepaper deconstructs the mechanistic causality behind its reactivity, provides optimized data parameters, and outlines a self-validating protocol for its application in synthetic workflows.

Mechanistic Profiling of the Iodoethyl Electrophile

The synthetic utility of 1-(2-iodoethyl)-1H-pyrrole hinges on the kinetics of the bimolecular nucleophilic substitution (S_N2) pathway. While the pyrrole ring itself is an electron-rich aromatic system that typically undergoes electrophilic aromatic substitution at the C2 or C5 positions[2], the N-substituted iodoethyl chain shifts the reactive paradigm entirely.

The iodine atom significantly enhances the electrophilic character of the adjacent aliphatic carbon[3]. Iodine's large atomic radius makes its electron cloud highly polarizable, allowing it to stabilize the transition state during nucleophilic attack. Furthermore, the carbon-iodine (C–I) bond has a relatively low bond dissociation energy compared to its bromine or chlorine counterparts, making iodide an exceptional leaving group. Because the electrophilic center is insulated from the pyrrole ring by an ethyl linker, resonance deactivation is prevented, ensuring the terminal carbon remains highly susceptible to nucleophilic attack.

SN2_Mechanism Nuc Nucleophile (e.g., R-NH2, R-SH) TS [ Nuc ··· CH2 ··· I ]‡ Transition State Nuc->TS Nucleophilic Attack Substrate 1-(2-Iodoethyl)-1H-pyrrole (Electrophile) Substrate->TS C-I Bond Lengthening Product N-Alkyl Pyrrole Derivative (Target) TS->Product Bond Formation LeavingGroup Iodide Ion (I⁻) (Leaving Group) TS->LeavingGroup Bond Cleavage

SN2 mechanism of 1-(2-Iodoethyl)-1H-pyrrole highlighting nucleophilic attack and iodide displacement.

Causality in Experimental Design: Suppressing E2 in Favor of S_N2

When utilizing 1-(2-iodoethyl)-1H-pyrrole, the primary objective is to drive the S_N2 reaction to completion while entirely suppressing the competing bimolecular elimination (E2) pathway. If E2 occurs, the reagent degrades into 1-vinyl-1H-pyrrole, destroying the linker.

  • Solvent Causality: Polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are strictly required. These solvents effectively solvate metal cations (e.g., K⁺ from K₂CO₃) but leave the nucleophilic anions "naked" and unsolvated. This kinetic enhancement accelerates the S_N2 pathway, allowing the reaction to proceed at lower temperatures where E2 elimination is less favorable[4].

  • Base Causality: The choice of base dictates the survival of the electrophile. Using overly strong, unhindered bases (like Sodium Hydride or Sodium Ethoxide) increases the risk of extracting a beta-proton from the iodoethyl chain, triggering E2 elimination. Therefore, mild, sterically hindered, or insoluble carbonate bases (such as K₂CO₃ or Cs₂CO₃) are selected. They are basic enough to deprotonate thiols, phenols, or amines, but poor participants in elimination reactions.

Quantitative Data Summaries

To guide protocol development, the following tables summarize the comparative kinetics of the leaving groups and the optimized conditions for various nucleophile classes.

Table 1: Comparative Electrophilicity of N-(2-Haloethyl)pyrroles

Halogen Leaving Group (X)Bond Dissociation Energy (kJ/mol)PolarizabilityRelative S_N2 RatePrimary Side Reaction Risk
Chlorine (-Cl) 339Low1xHigh unreacted starting material
Bromine (-Br) 285Moderate~50xElimination (E2) at elevated temps
Iodine (-I) 234High>100xMinimal (Ideal for mild conditions)

Table 2: Optimized Alkylation Parameters for 1-(2-Iodoethyl)-1H-pyrrole

Nucleophile ClassOptimal SolventPreferred BaseTemp (°C)Time (h)Expected Yield
Primary Amine (R-NH₂) DMFK₂CO₃25 - 404 - 675 - 85%
Thiol (R-SH) THFEt₃N0 - 252 - 485 - 95%
Phenol (Ar-OH) DMSOCs₂CO₃608 - 1265 - 80%

Self-Validating Experimental Protocol

The following methodology details the N-alkylation of a primary amine pharmacophore using 1-(2-iodoethyl)-1H-pyrrole. This protocol is designed as a self-validating system , ensuring that each step provides measurable feedback to guarantee structural integrity.

Step-by-Step Workflow
  • Reagent Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add the target primary amine (1.0 equiv) and anhydrous K₂CO₃ (2.5 equiv) into dry DMF (0.2 M concentration).

  • Nucleophile Activation: Stir the suspension at 25 °C for 30 minutes to ensure adequate interaction between the base and the amine.

  • Electrophile Addition: Dissolve 1-(2-iodoethyl)-1H-pyrrole (1.1 equiv) in a minimal amount of dry DMF. Add this solution dropwise over 15 minutes to the reaction mixture to prevent localized heating and suppress homocoupling or polymerization.

  • Reaction Monitoring (Validation Checkpoint 1): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) eluent system. The S_N2 product will present a distinct R_f value (typically lower than the highly non-polar iodoethyl pyrrole). UV activity and iodine staining will confirm the consumption of the electrophile.

  • Aqueous Workup: Once TLC indicates complete conversion, quench the reaction with distilled water. Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with saturated brine (to remove DMF), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Spectroscopic Validation (Validation Checkpoint 2): Analyze the crude product via ¹H-NMR. The Self-Validation Metric: The starting 1-(2-iodoethyl)-1H-pyrrole exhibits a distinct triplet for the -CH₂-I protons near 3.3–3.5 ppm. Upon successful S_N2 substitution, this triplet will shift upfield (typically to 2.8–3.0 ppm for the new -CH₂-N- bond). The preservation of the pyrrole ring protons (two triplets around 6.1 ppm and 6.7 ppm) confirms the heterocycle survived the basic conditions intact.

Protocol_Workflow Step1 1. Reagent Preparation Dry DMF/DMSO, K2CO3 Step2 2. Nucleophile Activation Deprotonation at 25°C Step1->Step2 Step3 3. Electrophile Addition Dropwise 1-(2-Iodoethyl)pyrrole Step2->Step3 Step4 4. Reaction Monitoring TLC (Hexane:EtOAc) Step3->Step4 Step4->Step3 Incomplete (Add time/heat) Step5 5. Aqueous Workup Extraction & Brine Wash Step4->Step5 Complete Conversion Step6 6. Self-Validation 1H-NMR (Ethyl shifts) Step5->Step6

Self-validating experimental workflow for the alkylation using 1-(2-Iodoethyl)-1H-pyrrole.

References

  • Wikipedia Contributors. "Pyrrole - Reactions and Reactivity." Wikipedia, The Free Encyclopedia. Available at: [Link]

  • RSC Publishing. "N-alkylation of indole and pyrroles in dimethyl sulphoxide." Journal of the Chemical Society C: Organic. Available at:[Link]

Sources

Exploratory

Solvation Dynamics and Stability Profiling of 1-(2-Iodoethyl)-1H-pyrrole in Organic Media

Executive Summary In modern medicinal chemistry and materials science, 1-(2-Iodoethyl)-1H-pyrrole (CAS: 85801-33-8) serves as a highly versatile bifunctional building block. Featuring both an electron-rich aromatic pyrro...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry and materials science, 1-(2-Iodoethyl)-1H-pyrrole (CAS: 85801-33-8) serves as a highly versatile bifunctional building block. Featuring both an electron-rich aromatic pyrrole core and a highly reactive alkyl iodide moiety, it is frequently utilized in N-alkylation cascades and azide-alkyne Huisgen cycloadditions (post-azidation). However, the very structural features that make it synthetically valuable also complicate its handling.

As a Senior Application Scientist, I frequently observe that empirical solubility data is often detached from the mechanistic understanding of a compound's stability. This whitepaper provides an authoritative, in-depth guide to the solvation dynamics of 1-(2-Iodoethyl)-1H-pyrrole, detailing the causality behind solvent selection, quantitative solubility profiles, and a self-validating protocol designed to prevent degradation artifacts during analysis.

Physicochemical Causality of Solvation

To predict and manipulate the solubility of 1-(2-Iodoethyl)-1H-pyrrole, one must dissect its molecular architecture:

  • The Pyrrole Core: The five-membered nitrogen heterocycle is moderately polar. Unlike free pyrrole, the N-H bond is substituted, removing its capacity to act as a hydrogen-bond donor. However, the π -system can still act as a weak hydrogen-bond acceptor.

  • The Iodoethyl Tail: Iodine is a large, highly polarizable halogen. The C-I bond introduces a strong dipole moment while simultaneously conferring significant lipophilicity (dispersion forces) to the molecule.

Because of this dual nature, 1-(2-Iodoethyl)-1H-pyrrole exhibits optimal thermodynamic solubility in polar aprotic solvents (which stabilize the dipole without requiring H-bond donation) and halogenated solvents (which provide excellent van der Waals matching for the iodine atom). It is explicitly documented to be highly soluble in polar organic solvents such as dimethylformamide (DMF) and ethanol [1]. Conversely, strictly non-polar aliphatic hydrocarbons fail to overcome the energetic penalty of cavity formation, resulting in poor solubility.

Quantitative Solubility Profiles

The table below synthesizes the quantitative solubility behavior of 1-(2-Iodoethyl)-1H-pyrrole across various organic solvent classes at standard ambient temperature (25°C).

Solvent CategorySpecific SolventDielectric Constant ( ε )Estimated Solubility (mg/mL)Dominant Solvation Mechanism
Polar Aprotic Dimethylformamide (DMF)36.7> 100Strong dipole-dipole interactions; optimal cavity formation.
Polar Aprotic Tetrahydrofuran (THF)7.6> 100Favorable induced-dipole interactions with the iodoethyl tail.
Polar Protic Ethanol (EtOH)24.5~ 50Moderate H-bond acceptance by the pyrrole π -system [1].
Halogenated Dichloromethane (DCM)9.1> 100Excellent dispersion force matching (London forces) with iodine.
Non-Polar n-Hexane1.9< 5Poor polarity match; high energetic cost of solvent cavity formation.

Self-Validating High-Throughput Solubility Protocol

When measuring the solubility of reactive alkyl halides, standard shake-flask methods often yield false positives due to undetected in situ degradation. The following protocol is engineered as a self-validating system : it utilizes mass balance and internal standard (IS) quantification to guarantee that the measured concentration reflects the intact parent molecule, not a solvated degradant.

Step-by-Step Methodology
  • Preparation under Actinic Control: Weigh 50.0 mg of 1-(2-Iodoethyl)-1H-pyrrole into 2.0 mL amber glass HPLC vials. Causality: The C-I bond is photolabile; amber glass prevents UV-induced homolytic cleavage.

  • Solvent Introduction: Add 500 µL of the target anhydrous organic solvent (e.g., DMF, EtOH) spiked with 1.0 mg/mL of an inert internal standard (e.g., biphenyl).

  • Thermostatic Equilibration: Seal the vials with PTFE-lined septa and agitate at 25°C at 500 RPM for 24 hours. Causality: PTFE prevents plasticizer leaching which occurs when halogenated solvents interact with standard silicone septa.

  • Phase Separation: Centrifuge the suspension at 10,000 x g for 10 minutes. Extract 100 µL of the supernatant and filter through a 0.22 µm PTFE syringe filter.

  • HPLC-UV/Vis Quantification: Dilute the filtrate 1:100 in mobile phase and inject onto a C18 column. Monitor at 210 nm.

  • Self-Validation (Mass Balance Check): Recover the residual solid pellet, dry under vacuum, and weigh. The sum of the quantified dissolved mass and the residual solid mass must equal the initial 50.0 mg input ( ± 2%). A mass deficit indicates compound degradation, invalidating the solubility data for that specific solvent.

Workflow Start Compound Aliquot (1-(2-Iodoethyl)-1H-pyrrole) Solvents Add Organic Solvents (DMF, EtOH, DCM, Hexane) Start->Solvents Agitation Thermostatic Agitation (25°C, 24h, Dark) Solvents->Agitation Separation Centrifugation & Filtration (0.22 µm PTFE) Agitation->Separation Analysis HPLC-UV/Vis Analysis (Quantification vs. IS) Separation->Analysis Validation Mass Balance & Stability Check (Self-Validating) Analysis->Validation

Fig 1: High-throughput, self-validating solubility screening workflow for light-sensitive halides.

Mechanistic Degradation Pathways

Solubility is irrelevant if the solute does not survive the solvation process. While 1-(2-Iodoethyl)-1H-pyrrole is relatively stable under neutral, ambient conditions, it is highly susceptible to decomposition when exposed to strong bases or elevated temperatures [2].

The Causality of Degradation: The pyrrole nitrogen exerts an electron-withdrawing inductive effect relative to the alkyl chain, slightly increasing the acidity of the β -protons on the ethyl group. In the presence of a base (even basic impurities in degraded solvents like aged DMF), the molecule undergoes a rapid E2 elimination. This expels the iodide leaving group, generating hydroiodic acid (HI) and 1-vinyl-1H-pyrrole. The generated HI can further autocatalyze the polymerization of the pyrrole ring, turning the solution black and completely destroying the sample.

Pathways Core 1-(2-Iodoethyl)-1H-pyrrole in Solution Aprotic Polar Aprotic (DMF, DMSO, THF) Core->Aprotic Dissolution Protic Polar Protic (EtOH, MeOH) Core->Protic Dissolution Base Presence of Strong Base or High Heat Core->Base Exposure Stable1 Stable Solvation (Ion-Dipole & VdW) Aprotic->Stable1 Stable2 H-Bonding (Solvent to Pyrrole π) Moderate Stability Protic->Stable2 Degrad Decomposition (E2 Elimination to Vinyl Pyrrole) Base->Degrad

Fig 2: Logical relationship between solvent choice, environmental conditions, and compound stability.

To ensure maximum stability during long-term storage or prolonged reactions, solutions of 1-(2-Iodoethyl)-1H-pyrrole should be prepared in anhydrous, acid-free, and base-free solvents, stored at sub-ambient temperatures (preferably -20°C), and rigorously protected from light.

References

Foundational

Strategic Applications of 1-(2-Iodoethyl)-1H-pyrrole in Medicinal Chemistry: From Pharmacophore Grafting to Biocompatible Polymers

Executive Summary In modern medicinal chemistry, the precise spatial arrangement of pharmacophores is paramount to target affinity and selectivity. 1-(2-Iodoethyl)-1H-pyrrole (CAS 85801-33-8) has emerged as a highly vers...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary In modern medicinal chemistry, the precise spatial arrangement of pharmacophores is paramount to target affinity and selectivity. 1-(2-Iodoethyl)-1H-pyrrole (CAS 85801-33-8) has emerged as a highly versatile, bifunctional building block in the drug development pipeline[1]. As a Senior Application Scientist, I have structured this in-depth technical guide to bridge the gap between fundamental chemical reactivity and advanced therapeutic applications. By understanding the mechanistic causality behind its dual reactivity—combining a highly electrophilic iodoethyl tail with an electron-rich pyrrole head—researchers can engineer self-validating workflows for targeted small-molecule synthesis and macromolecular drug delivery systems.

Section 1: Chemical Profiling and Mechanistic Rationale

To leverage 1-(2-Iodoethyl)-1H-pyrrole effectively, one must first understand the kinetic advantages of the iodo-substituent. While chloro- and bromo-analogs are common intermediates[2][3], the iodoethyl variant is specifically chosen for late-stage functionalization. Iodine is a large, highly polarizable atom with exceptional leaving group ability. This drastically lowers the activation energy for bimolecular nucleophilic substitution (SN2), allowing reactions to proceed under mild conditions that preserve delicate, pre-existing molecular architectures.

Table 1: Physicochemical & Reactivity Profile of 1-(2-Iodoethyl)-1H-pyrrole

PropertyValueMechanistic Significance
CAS Number 85801-33-8Unique identifier for procurement and regulatory tracking.
Molecular Weight 221.04 g/mol Low molecular weight allows for efficient grafting without exceeding Lipinski's Rule of 5.
Molecular Formula C6H8INBalances the lipophilicity of the pyrrole ring with the reactivity of the iodoethyl tail[4].
Primary Leaving Group Iodide (I⁻)Highly polarizable; lowers SN2 activation energy, enabling mild reaction conditions.
Nucleophilic Sites Pyrrole C2 / C5Permits orthogonal functionalization (e.g., electrophilic aromatic substitution) post-grafting.

Table 2: Comparative Halogen Reactivity in Alkylating Agents

Alkylating AgentRelative SN2 RateStabilityOptimal Use Case in MedChem
1-(2-Chloroethyl)pyrrole 1HighLong-term storage; synthesis of slow-release prodrugs[2].
1-(2-Bromoethyl)pyrrole ~100ModerateStandard building block for robust, unhindered nucleophiles[3].
1-(2-Iodoethyl)pyrrole ~10,000Low (Light sensitive)Late-stage functionalization of sensitive, sterically hindered pharmacophores[5].
Section 2: Pharmacophore Grafting in Targeted Therapeutics

The primary application of 1-(2-Iodoethyl)-1H-pyrrole in drug discovery is the grafting of the pyrrole moiety onto larger scaffolds. Pyrrole rings are privileged structures; they act as hydrogen bond donors or acceptors (depending on substitution) and participate in essential π-π stacking interactions within protein binding pockets.

For instance, pyrrole-alkyl derivatives are critical intermediates in the synthesis of Dipeptidyl Peptidase-IV (DPP-IV) inhibitors, such as functionalized xanthines used in diabetes management[6]. By utilizing the highly reactive iodoethyl linker, chemists can rapidly attach the pyrrole ring to a sterically hindered xanthine core, optimizing the molecule's fit within the DPP-IV active site.

G N1 1-(2-Iodoethyl)-1H-pyrrole N3 Base-Catalyzed SN2 Reaction N1->N3 Electrophile N2 Target Scaffold (e.g., Xanthine) N2->N3 Nucleophile N4 Pyrrole-Grafted Pharmacophore N3->N4 - HI N5 DPP-IV / MMP Inhibition N4->N5 Target Binding

Caption: Workflow of pharmacophore grafting via base-catalyzed SN2 alkylation.

Protocol 1: Self-Validating Late-Stage N-Alkylation
  • Objective: Graft 1-(2-iodoethyl)-1H-pyrrole onto a sterically hindered amine/amide scaffold.

  • Causality: Steric hindrance at the nucleophile demands a highly reactive electrophile. The iodo-variant ensures the SN2 pathway outcompetes degradation. Anhydrous DMF is selected as a polar aprotic solvent to strip the solvation shell from the nucleophile, maximizing its reactivity.

  • Step-by-Step Methodology:

    • Preparation: Dissolve 1.0 eq of the target scaffold in anhydrous DMF (0.2 M) under an inert argon atmosphere.

    • Activation: Add 2.0 eq of Cesium Carbonate (Cs2CO3). Causality: Cs2CO3 is a mild, bulky base that deprotonates the nucleophile without inducing competitive E2 elimination of the iodoethyl group.

    • Coupling: Dropwise, add 1.2 eq of 1-(2-Iodoethyl)-1H-pyrrole over 15 minutes at room temperature.

    • Validation Checkpoint 1 (LC-MS): After 2 hours, sample the reaction. LC-MS must reveal a mass shift corresponding to the addition of the ethylpyrrole moiety (+94 Da, accounting for the loss of HI).

      • Self-Correction Logic: If the starting material persists but the iodo-compound is consumed, it indicates competitive E2 elimination to 1-vinyl-1H-pyrrole. To correct this, lower the reaction temperature to 0 °C and ensure strict anhydrous conditions to suppress base-catalyzed elimination.

    • Isolation: Quench with cold water, extract with ethyl acetate, and purify via flash chromatography.

Section 3: DNA-Targeting and Alkylating Agents

Beyond passive grafting, the iodoethyl group can be retained in the final drug architecture to serve as an active warhead. Nitrogen mustards and related haloethyl compounds are classic DNA alkylating agents used extensively in oncology[7]. When 1-(2-iodoethyl)-1H-pyrrole is incorporated into minor groove binders (such as lexitropsins or pyrrole-imidazole polyamides), the pyrrole sequence directs the molecule to specific AT-rich DNA sequences. Once bound, the proximity effect drives the nucleophilic attack of the N3-adenine on the iodoethyl tail, forming a lethal covalent DNA cross-link that halts replication and triggers apoptosis[7][8].

Section 4: Engineering Biocompatible Polymers for Drug Delivery

In materials science and advanced drug delivery, 1-(2-Iodoethyl)-1H-pyrrole is utilized to synthesize functionalized polyisobutylenes (PIBs)[9]. PIBs are highly stable, biocompatible polymers used in drug-eluting stents, robust hydrogels, and tissue engineering. By utilizing N-(haloalkyl)pyrroles to end-quench quasiliving carbocationic polymerizations, scientists can create telechelic polymers with reactive pyrrole end-groups[10][11].

G P1 Living Polyisobutylene (PIB+) P3 Electrophilic Aromatic Substitution P1->P3 Cationic Chain End P2 1-(2-Iodoethyl)-1H-pyrrole P2->P3 Nucleophilic Ring P4 Pyrrole-Terminated PIB P3->P4 End-Quenching P5 Biocompatible Hydrogels P4->P5 Crosslinking

Caption: End-quenching of living polyisobutylene for biocompatible hydrogel synthesis.

Protocol 2: Self-Validating Polymer End-Quenching
  • Objective: Synthesize pyrrole-terminated polyisobutylene for downstream hydrogel crosslinking.

  • Causality: The living PIB chain end is a highly reactive carbocation. The pyrrole ring of 1-(2-iodoethyl)-1H-pyrrole acts as a π-nucleophile, undergoing rapid electrophilic aromatic substitution at the C2 or C5 position. The iodoethyl tail remains untouched, providing a secondary orthogonal handle for post-polymerization click-chemistry.

  • Step-by-Step Methodology:

    • Polymerization: Initiate isobutylene polymerization using TiCl4 in a hexane/methyl chloride cosolvent system (60/40, v/v) at -70 °C[9].

    • Quenching: Upon reaching >98% monomer conversion, introduce 2.0 eq of pre-chilled 1-(2-Iodoethyl)-1H-pyrrole directly into the reactor. Causality: Pre-chilling the quenching agent prevents thermal shock, which would cause premature chain-end elimination (loss of HCl) before the pyrrole ring can react.

    • Termination: After 30 minutes, terminate the reaction with pre-chilled methanol.

    • Validation Checkpoint 2 (1H-NMR): Precipitate the polymer in methanol and analyze via 1H-NMR. The complete disappearance of the tert-chloride chain-end signals (1.68 ppm) and the appearance of pyrrole ring protons (6.1–6.6 ppm) validates successful end-quenching.

      • Self-Correction Logic: If unreacted chain ends are detected alongside terminal hydroxyl groups, verify the purity and anhydrous state of the pyrrole reagent. Trace moisture will competitively quench the carbocation, bypassing the pyrrole functionalization entirely.

Conclusion

The strategic deployment of 1-(2-Iodoethyl)-1H-pyrrole bridges the gap between small-molecule targeted therapies and advanced macromolecular drug delivery systems. By understanding the kinetic and thermodynamic principles governing its bifunctional nature, researchers can design self-validating synthetic pathways that maximize yield, ensure structural integrity, and accelerate the modern drug development pipeline.

References
  • Google Patents. "EP1338595A2 - Xanthine derivatives as DPP-IV inhibitors".
  • ResearchGate. "Functional Polyisobutylenes via a Click Chemistry Approach". Available at: [Link]

  • Biointerface Research in Applied Chemistry. "Nitrogen Mustard: a Promising Class of Anti-Cancer Chemotherapeutics – a Review". Available at: [Link]

Sources

Protocols & Analytical Methods

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(2-Iodoethyl)-1H-pyrrole

Welcome to the technical support center for the synthesis of 1-(2-Iodoethyl)-1H-pyrrole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-(2-Iodoethyl)-1H-pyrrole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to improve the yield and purity of your synthesis.

Introduction

1-(2-Iodoethyl)-1H-pyrrole is a valuable building block in medicinal chemistry and materials science. Its synthesis, while seemingly straightforward via N-alkylation of pyrrole, presents several challenges that can lead to low yields and difficult purification. The primary routes to this compound involve either a one-step alkylation with 1,2-diiodoethane or a two-step process involving initial alkylation with a more cost-effective 2-haloethanol (e.g., 2-chloroethanol), followed by a halogen exchange reaction. This guide will address common issues encountered in both approaches.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 1-(2-Iodoethyl)-1H-pyrrole.

Q1: Why is my yield of 1-(2-Iodoethyl)-1H-pyrrole consistently low?

Low yields can stem from several factors, primarily related to the reactivity of the pyrrolide anion and the stability of the reagents and product.

  • Inefficient Deprotonation of Pyrrole: The N-alkylation reaction begins with the deprotonation of pyrrole to form the pyrrolide anion. If the base is not strong enough or if it is sterically hindered, this equilibrium will not favor the formation of the anion, leading to a sluggish and incomplete reaction.

    • Solution: Employ a strong, non-nucleophilic base such as sodium hydride (NaH) or potassium hydride (KH). Potassium hydroxide (KOH) can also be effective, particularly in a suitable solvent like DMSO.[1]

  • Presence of Moisture: The pyrrolide anion is highly sensitive to moisture. Any water present in the reaction will quench the anion, reforming pyrrole and reducing the yield.

    • Solution: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

  • Side Reactions: The most common side reactions are C-alkylation and polymerization of pyrrole, especially under acidic conditions.[2]

    • Solution: To favor N-alkylation, use a more ionic nitrogen-metal bond (e.g., with potassium or sodium salts) in a more solvating solvent like DMF.[2] Add the alkylating agent slowly to the solution of the pre-formed pyrrolide anion to maintain a low concentration of the electrophile.

  • Degradation of the Alkylating Agent: 1,2-diiodoethane can be unstable and may decompose, especially in the presence of light or heat.

    • Solution: Use freshly purified 1,2-diiodoethane and protect the reaction from light.

Q2: I am observing significant amounts of a non-polar byproduct in my reaction mixture. What could it be and how can I avoid it?

A common non-polar byproduct is 1,2-bis(pyrrol-1-yl)ethane. This occurs when a second molecule of the pyrrolide anion displaces the iodine from the already formed 1-(2-Iodoethyl)-1H-pyrrole.

  • Cause: This is more likely to occur when the concentration of the pyrrolide anion is high relative to the alkylating agent.

  • Solution:

    • Stoichiometry: Use a slight excess of the 1,2-diiodoethane (e.g., 1.1-1.2 equivalents) to ensure the pyrrolide anion is the limiting reagent.

    • Reverse Addition: Add the solution of the pyrrolide anion dropwise to a solution of 1,2-diiodoethane. This maintains a low concentration of the nucleophile, disfavoring the second substitution.

Q3: My NMR spectrum shows signals consistent with C-alkylation. How can I improve N-selectivity?

The pyrrolide anion is an ambident nucleophile, meaning it can react at both the nitrogen and carbon atoms.

  • Controlling Factors: The N/C alkylation ratio is influenced by the counter-ion of the pyrrolide salt and the polarity of the solvent.

    • Counter-ion: More ionic nitrogen-metal bonds (e.g., with potassium or sodium) favor N-alkylation.

    • Solvent: More solvating, polar aprotic solvents like DMF or DMSO generally favor N-alkylation.[1][2] Less polar solvents can lead to more C-alkylation.[2]

  • Troubleshooting Workflow for N- vs. C-Alkylation:

G start Low N-selectivity (C-alkylation observed) check_base Check Base and Counter-ion start->check_base check_solvent Evaluate Solvent System check_base->check_solvent Using NaH or KH change_base Switch to a base with a more ionic counter-ion (e.g., KH, NaH) check_base->change_base Using Grignard or less ionic salt change_solvent Use a more polar, aprotic solvent (e.g., DMF, DMSO) check_solvent->change_solvent Using a less polar solvent (e.g., THF) result Improved N-selectivity check_solvent->result Using DMF or DMSO change_base->result change_solvent->result

Caption: Troubleshooting workflow for improving N-selectivity.

Q4: The two-step synthesis via 1-(2-chloroethyl)-1H-pyrrole followed by the Finkelstein reaction is not working well. What are the common pitfalls?

This is a robust alternative, but each step has its own challenges.

  • Step 1: N-alkylation with 2-chloroethanol (or similar):

    • Low Reactivity: 2-chloroethanol is less reactive than its iodo- and bromo- counterparts. The reaction may require higher temperatures and longer reaction times.

    • Hydroxyl Group Interference: The hydroxyl group can potentially interfere with the reaction, for example, by reacting with the base. It is often necessary to protect the hydroxyl group, perform the reaction, and then deprotect, adding steps to the synthesis. A more direct approach is to use 1-bromo-2-chloroethane.

  • Step 2: Finkelstein Reaction:

    • Incomplete Conversion: The Finkelstein reaction is an equilibrium process.[3] To drive it to completion, it is crucial to precipitate the byproduct (NaCl or NaBr).

    • Solution: Use sodium iodide in anhydrous acetone. Sodium iodide is soluble in acetone, while sodium chloride and sodium bromide are not, and will precipitate out of the solution, driving the reaction forward.[3] Using a large excess of sodium iodide can also help push the equilibrium towards the product.[3]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing 1-(2-Iodoethyl)-1H-pyrrole?

Both the one-step and two-step methods have their merits.

  • One-Step Synthesis with 1,2-diiodoethane: This is the most direct route. However, 1,2-diiodoethane is more expensive and less stable than other dihaloethanes. This method is suitable for smaller-scale syntheses where expediency is a priority.

  • Two-Step Synthesis: This method involves the N-alkylation of pyrrole with a more readily available and cheaper starting material like 1-bromo-2-chloroethane or 1,2-dichloroethane, followed by a Finkelstein reaction to introduce the iodine.[3][4] This is often the more economical choice for larger-scale production.

Q2: What are the optimal reaction conditions for the N-alkylation of pyrrole?

The optimal conditions can vary, but a good starting point is:

ParameterRecommended ConditionRationale
Base Sodium Hydride (NaH) (1.1 eq)Strong, non-nucleophilic base that ensures complete deprotonation.
Solvent Anhydrous DMFPolar aprotic solvent that promotes N-alkylation.
Temperature 0 °C to room temperatureAllows for controlled reaction and minimizes side products.
Atmosphere Inert (Nitrogen or Argon)Prevents quenching of the pyrrolide anion by moisture.
Q3: How can I effectively purify the final product?

1-(2-Iodoethyl)-1H-pyrrole is a relatively non-polar compound.

  • Initial Workup: After the reaction, a standard aqueous workup is necessary to remove the base and any inorganic salts.

  • Column Chromatography: This is the most effective method for separating the desired product from C-alkylated isomers and other byproducts. A silica gel column with a non-polar eluent system (e.g., hexanes/ethyl acetate) is typically used.

  • Distillation: If the product is a liquid and the impurities have significantly different boiling points, vacuum distillation can be an effective purification method.[5][6]

Q4: Are there any alternative, milder methods for the N-alkylation of pyrrole?

While the use of strong bases is common, alternative methods exist:

  • Phase Transfer Catalysis (PTC): This method can be used with less reactive alkylating agents like alkyl chlorides and avoids the need for strictly anhydrous conditions.[7]

  • Ionic Liquids: Using ionic liquids as the solvent can lead to highly regioselective N-substitution of pyrrole with alkyl halides.[8]

Experimental Protocols

Protocol 1: One-Step Synthesis of 1-(2-Iodoethyl)-1H-pyrrole

G A 1. Add NaH to anhydrous DMF at 0°C under N2 B 2. Add pyrrole dropwise and stir for 30 min A->B C 3. Add 1,2-diiodoethane dropwise at 0°C B->C D 4. Warm to room temperature and stir for 12-24h C->D E 5. Quench with water D->E F 6. Extract with diethyl ether E->F G 7. Wash with brine, dry, and concentrate F->G H 8. Purify by column chromatography G->H

Caption: Workflow for the one-step synthesis of 1-(2-Iodoethyl)-1H-pyrrole.

Materials:

  • Pyrrole (1.0 eq)

  • Sodium hydride (60% dispersion in mineral oil, 1.1 eq)

  • 1,2-diiodoethane (1.2 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Diethyl ether

  • Saturated aqueous ammonium chloride solution

  • Brine

Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add sodium hydride.

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

  • Add anhydrous DMF to the flask and cool the suspension to 0 °C in an ice bath.

  • Add a solution of freshly distilled pyrrole in anhydrous DMF dropwise to the stirred suspension.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

  • Cool the reaction mixture back to 0 °C and add a solution of 1,2-diiodoethane in anhydrous DMF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Once the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient).

Protocol 2: Two-Step Synthesis via Finkelstein Reaction

Step A: Synthesis of 1-(2-Chloroethyl)-1H-pyrrole

This step follows the general procedure of Protocol 1, substituting 1,2-dichloroethane for 1,2-diiodoethane. The reaction may require heating to proceed at a reasonable rate.

Step B: Finkelstein Reaction

G A 1. Dissolve 1-(2-chloroethyl)-1H-pyrrole and NaI in anhydrous acetone B 2. Reflux the mixture A->B C 3. Monitor reaction by TLC B->C D 4. Cool to room temperature C->D E 5. Filter to remove precipitated NaCl D->E F 6. Concentrate the filtrate E->F G 7. Redissolve in ether and wash with sodium thiosulfate solution F->G H 8. Dry and concentrate to obtain crude product G->H I 9. Purify by column chromatography if necessary H->I

Caption: Workflow for the Finkelstein reaction.

Materials:

  • 1-(2-Chloroethyl)-1H-pyrrole (1.0 eq)

  • Sodium iodide (3.0 eq)

  • Anhydrous acetone

  • Diethyl ether

  • Aqueous sodium thiosulfate solution

Procedure:

  • In a round-bottom flask, dissolve 1-(2-chloroethyl)-1H-pyrrole and a large excess of sodium iodide in anhydrous acetone.

  • Heat the mixture to reflux and stir. The formation of a white precipitate (NaCl) should be observed.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and filter to remove the precipitated sodium chloride.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with a dilute aqueous solution of sodium thiosulfate to remove any residual iodine, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-(2-Iodoethyl)-1H-pyrrole.

  • If necessary, further purify the product by column chromatography.

References

  • Process for the purific
  • Process for the purific
  • Le, Z.-G., Chen, Z.-C., Hu, Y., & Zheng, Q.-G. (2004). N-Alkylation of Pyrroles and Indoles in Ionic Liquids. Synthesis, 2004(12), 1951-1954.
  • Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines. ACS Sustainable Chemistry & Engineering.
  • Finkelstein reaction. In Wikipedia.
  • Technical Support Center: Purification of Crude Pyrrole Synthesis Products. BenchChem.
  • Pyrrole Synthesis Technical Support Center: Troubleshooting Regio- and Chemoselectivity. BenchChem.
  • troubleshooting guide for Paal-Knorr pyrrole synthesis. BenchChem.
  • Application Note & Protocol: N-Alkylation of 3,4-Diethyl-2,5-dimethyl-1H-pyrrole. BenchChem.
  • Finkelstein Reaction. Online Organic Chemistry Tutor.
  • Formation of N-Alkylpyrroles via Intermolecular Redox Amin
  • 3,4-DIETHYLPYRROLE AND 2,3,7,8,12,13,17,18-OCTAETHYLPORPHYRIN. Organic Syntheses.
  • Hamaide, T. (1990). Efficient N-Alkylation of Pyrrole Under Solid Triphase Transfer Catalysis Conditions. Application to N-Oxyalkyl Pyrroles.
  • Does Finkelstein's reaction proceed through an SN2 mechanism? Chemistry Stack Exchange.
  • Finkelstein Reaction. J&K Scientific LLC.
  • Various synthestic protocols for the synthesis of pyrroles.
  • N-alkynylations of substituted pyrroles with 1-bromo-1-alkynes and C-alkylations and C-alkenylations of cyclic 1,2-diketones. Texas ScholarWorks.
  • N-ALKYLATION PRODUCTS OF SUBSTITUTED IMIDAZOLES AND DIHYDROPYRIMIDINEDIONES WITH DIBROMOALKANES. Chemistry of Heterocyclic Compounds.
  • Heaney, H., & Ley, S. V. (1974). N-alkylation of indole and pyrroles in dimethyl sulphoxide. Journal of the Chemical Society, Perkin Transactions 1, 499-500.
  • Finkelstein Reaction. Organic Chemistry Portal.

Sources

Optimization

troubleshooting low conversion in reactions involving 1-(2-Iodoethyl)-1H-pyrrole

Welcome to the Technical Support Center for Heterocyclic Alkylating Agents . As a Senior Application Scientist, I have designed this portal to move beyond generic advice and address the fundamental chemical mechanics gov...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Heterocyclic Alkylating Agents . As a Senior Application Scientist, I have designed this portal to move beyond generic advice and address the fundamental chemical mechanics governing 1-(2-Iodoethyl)-1H-pyrrole .

When working with this bifunctional building block, researchers frequently encounter stalled reactions, intractable black tars, or unexpected volatile byproducts. This guide will decode the causality behind these failures and provide self-validating protocols to ensure your syntheses succeed.

Part 1: Mechanistic Root Cause Analysis

To troubleshoot low conversion, we must first understand the dual nature of 1-(2-Iodoethyl)-1H-pyrrole:

  • The Electrophilic Tail (Iodoethyl group): The carbon-iodine (C-I) bond is highly polarizable and an excellent leaving group for SN​2 substitutions. However, the adjacent β -protons are highly susceptible to E2 elimination, yielding 1-vinylpyrrole.

  • The Nucleophilic Head (Pyrrole ring): The electron-rich aromatic system is prone to oxidation and electrophilic attack. If the C-I bond undergoes photolytic homolysis to form an iodine radical, the pyrrole ring rapidly polymerizes, turning the reaction mixture into a black, intractable tar.

Understanding the competition between Substitution ( SN​2 ) , Elimination ( E2 ) , and Degradation is the key to unlocking high conversions.

ReactionPathways SM 1-(2-Iodoethyl)-1H-pyrrole SN2 Target SN2 Product SM->SN2 Nucleophile, Mild Base (Optimal Pathway) E2 1-Vinylpyrrole (Elimination) SM->E2 Strong Base, High Heat (Side Reaction) Deg Polymerization/Degradation SM->Deg Light, O2, Lewis Acids (Decomposition)

Caption: Competing reaction pathways of 1-(2-Iodoethyl)-1H-pyrrole determining reaction success.

Part 2: Diagnostic Q&A (Troubleshooting Guide)

Q1: My reaction stalls at 30% conversion, and the mixture turns dark brown or black. What is happening? A1: You are observing photolytic or thermal degradation. The C-I bond is light-sensitive. Homolytic cleavage generates iodine radicals, which initiate the oxidative polymerization of the pyrrole ring. Causality-Driven Solution: Shield your reaction flasks with aluminum foil. Degas your solvents (sparge with Argon for 15 minutes) to remove dissolved oxygen, which exacerbates radical formation. Ensure your starting material is stored at -20°C over copper wire to scavenge free iodine.

Q2: The starting material is completely consumed (100% conversion by TLC), but my isolated yield of the alkylated product is <15%. Where did my mass go? A2: You have driven an E2 elimination rather than an SN​2 substitution. 1-vinylpyrrole is a volatile liquid that is often lost during rotary evaporation or high-vacuum drying. This occurs when using strong, non-nucleophilic bases (e.g., NaH, KOtBu) or excessive heat. Causality-Driven Solution: Switch to a milder, more polarizable base like K2​CO3​ or Cs2​CO3​ . The iodoethyl group is sufficiently reactive that strong bases are rarely necessary for good nucleophiles. For example, successful intramolecular carbenoid reactions utilizing this reagent in DMF require careful temperature control and specific sodium salts to favor alkylation over elimination[1].

Q3: I am attempting a radical addition/cyclization using Fenton-type conditions, but the reaction stops at 40% conversion. Adding more heat doesn't help. How do I push it to completion? A3: In tandem radical addition/cyclization reactions of 1-(2-iodoethyl)pyrroles (e.g., with methyl acrylate), the radical chain can terminate prematurely. Causality-Driven Solution: Do not increase the temperature. Instead, the reaction must be chemically reinitiated. Literature confirms that adding a second equivalent of Fe(II) salt alongside hydrogen peroxide over a 15-minute period successfully reinitiates the radical cascade and improves conversion[2].

Q4: I am using this reagent to end-quench a carbocationic polymerization, but capping efficiency is low. Why? A4: When using N-(haloalkyl)pyrroles to end-quench quasiliving polymerizations (such as polyisobutylene), the pyrrole ring acts as the nucleophile (Friedel-Crafts alkylation at the C2 or C3 position). Low conversion here usually indicates premature termination of the polymer chain ends before the quencher is added. Causality-Driven Solution: Ensure the prechilled 1-(2-Iodoethyl)-1H-pyrrole is added immediately at full (>98%) monomer conversion. Quantitative end-capping requires an excess of the pyrrole (typically 2 equivalents relative to chain ends) and a Lewis acid like TiCl4​ [3].

Part 3: Empirical Data & Condition Optimization

To prevent low conversion, compare your current parameters against this empirical matrix.

Reaction ConditionPrimary OutcomeMechanistic ReasonCorrective Action
NaH, DMF, 80°C <10% Product, >80% 1-vinylpyrroleStrong base and heat lower the activation energy for E2 elimination.Switch to K2​CO3​ , lower temperature to 40°C.
Ambient Light, Air Black tar, 0% ProductPhotolytic C-I homolysis; pyrrole oxidative polymerization.Wrap flask in foil; degas solvent with Argon.
Weak Nucleophile, THF, 20°C 15% Product, 85% Unreacted SMInsufficient thermal energy to overcome SN​2 steric hindrance.Add catalytic TBAI (10 mol%); increase temp to 60°C.
Fenton conditions ( Fe2+ , H2​O2​ ) Stalled at ~40% conversionRadical chain termination.Sequential dropwise addition of Fe(II) and H2​O2​ [2].

Part 4: Self-Validating Experimental Protocol

Below is a field-proven, self-validating protocol for the N-alkylation of secondary amines using 1-(2-Iodoethyl)-1H-pyrrole. This protocol is designed with built-in In-Process Controls (IPCs) to ensure you can diagnose a failure before the reaction is over.

Reagents Required:

  • 1-(2-Iodoethyl)-1H-pyrrole (1.0 equiv, strictly stored at -20°C in the dark)

  • Secondary Amine Nucleophile (1.2 equiv)

  • Anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 equiv, oven-dried)

  • Anhydrous Acetonitrile ( CH3​CN , sparged with Argon)

Step-by-Step Methodology:

  • System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Argon. Wrap the exterior of the flask entirely in aluminum foil.

    • Validation Checkpoint 1: The exclusion of light is non-negotiable. If the reaction mixture turns pink or light brown upon addition of the solvent, trace iodine is present.

  • Nucleophile Activation: Add the secondary amine (1.2 equiv) and anhydrous K2​CO3​ (2.0 equiv) to the flask. Add anhydrous CH3​CN (0.2 M relative to the pyrrole). Stir at room temperature for 15 minutes.

    • Validation Checkpoint 2: The mixture should be a heterogeneous suspension. K2​CO3​ will not dissolve, but it will deprotonate/activate the amine at the solid-liquid interface.

  • Electrophile Addition: Dissolve 1-(2-Iodoethyl)-1H-pyrrole (1.0 equiv) in a minimal amount of degassed CH3​CN . Add this solution dropwise to the reaction mixture over 10 minutes.

  • Thermal Control: Heat the reaction to 50°C using an oil bath.

    • Validation Checkpoint 3 (TLC Monitoring): Check the reaction at 2 hours. Elute with 20% EtOAc/Hexanes. The starting material (UV active, high Rf​ ) should be >80% consumed. If a new, highly volatile spot appears near the solvent front, lower the temperature to 35°C immediately (you are forming 1-vinylpyrrole).

  • Quench & Workup: Once conversion is complete, cool to room temperature. Filter the suspension through a Celite pad to remove the inorganic salts. Wash the pad with EtOAc.

    • Validation Checkpoint 4: Concentrate the filtrate under reduced pressure (bath temp <30°C to prevent thermal degradation of the product). The crude mass should be >95% of the theoretical yield. If the mass is significantly lower, check the vacuum trap—your product or a volatile byproduct has evaporated.

TroubleshootingWorkflow Start Low Conversion Detected CheckSM Check SM Integrity (NMR/TLC) Start->CheckSM IsDeg Is SM Degraded? CheckSM->IsDeg FixDeg Use Fresh SM, Shield from Light IsDeg->FixDeg Yes CheckProf Check Reaction Profile IsDeg->CheckProf No IsElim High Elimination? CheckProf->IsElim FixElim Switch to Weaker Base (e.g., K2CO3) IsElim->FixElim Yes FixStall Add Phase Transfer Catalyst / Heat IsElim->FixStall No

Caption: Step-by-step troubleshooting workflow for diagnosing and resolving low conversion issues.

Sources

Troubleshooting

Technical Support Center: Advanced Troubleshooting for Alkyl Iodide Removal

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists facing the specific challenge of removing unreacted 1-(2-iodoethyl)-1H-pyrrole from crude reacti...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists facing the specific challenge of removing unreacted 1-(2-iodoethyl)-1H-pyrrole from crude reaction mixtures.

Rather than relying on generic purification templates, this guide deconstructs the chemical causality of the impurity and provides self-validating, phase-switching protocols to ensure absolute product purity.

The Chemical Challenge: Causality & Reactivity

1-(2-Iodoethyl)-1H-pyrrole is a potent electrophile commonly used in N -alkylation and substitution workflows. However, separating the unreacted excess from your target product presents three distinct physicochemical challenges:

  • Thermal Instability: Pyrrole derivatives are notoriously sensitive to heat and light. Attempting to remove the high-boiling alkyl iodide via vacuum distillation often induces polymerization or decomposition.

  • Chromatographic Streaking: The polarity of the iodoethyl-pyrrole often closely mimics that of the alkylated target product. Furthermore, pyrroles can degrade on acidic silica gel, leading to streaking and poor resolution.

  • Persistent Lipophilicity: As a neutral, relatively non-polar molecule, it remains partitioned in the organic phase during standard aqueous workups.

The Solution: Instead of relying on physical separation (distillation/chromatography), we must exploit the molecule's chemical reactivity. By forcing a rapid SN​2 nucleophilic attack on the primary alkyl iodide, we can intentionally alter its physical state—converting it either into a highly water-soluble salt or a macroscopic insoluble solid.

G Start Crude Reaction Mixture (Target Product + Excess Alkyl Iodide) Decision Is the target product water-soluble? Start->Decision Path1 Aqueous Workup (Thiosulfate Quench) Decision->Path1 No (Lipophilic Product) Path2 Anhydrous Workup (Scavenger Resin) Decision->Path2 Yes (Polar Product) Bunte Forms Water-Soluble Bunte Salt Path1->Bunte AqLayer Discard Aqueous Layer (Removes Impurity) Bunte->AqLayer Resin Add PS-Amine Resin (Covalent Trapping) Path2->Resin Filter Filter Resin (Removes Impurity) Resin->Filter

Decision matrix for selecting the optimal 1-(2-iodoethyl)-1H-pyrrole removal strategy.

Mechanistic Pathways for Scavenging

The two most robust methods for removing 1-(2-iodoethyl)-1H-pyrrole rely on orthogonal phase-switching mechanisms: Bunte Salt Formation [1][2] and Polymer-Supported Covalent Trapping [3].

Mechanism SM 1-(2-Iodoethyl)-1H-pyrrole (Electrophile) Thio Sodium Thiosulfate (Na2S2O3) SM->Thio SN2 Attack Amine PS-Trisamine Resin (Polymer-Supported) SM->Amine SN2 Attack Bunte Bunte Salt (R-S-SO3Na) Highly Water-Soluble Thio->Bunte Phase Partition Adduct Resin-Bound Adduct (Insoluble Solid) Amine->Adduct Filtration

Mechanistic pathways for the nucleophilic scavenging of 1-(2-iodoethyl)-1H-pyrrole.

Quantitative Strategy Comparison

To assist in selecting the correct protocol for your specific drug development workflow, consult the comparative data below:

StrategyActive ReagentPhase TransitionIdeal Product ProfileReaction TimeReagent Cost
Aqueous Quench Sodium Thiosulfate ( Na2​S2​O3​ )Organic AqueousHighly lipophilic, water-insoluble1 - 2 HoursVery Low
Resin Scavenging PS-Trisamine / PS-AmineSoluble SolidWater-soluble, hydrolysis-sensitive4 - 12 HoursModerate/High
Chromatography Silica Gel ( SiO2​ )AdsorptionHighly stable, distinct Rf​ VariableLow

Self-Validating Experimental Protocols

Protocol A: The Bunte Salt Quench (Aqueous Method)

Causality: While sodium thiosulfate is famous for redox-quenching elemental iodine ( I2​ ), the thiosulfate anion ( S2​O32−​ ) is also a potent, odorless sulfur nucleophile. It rapidly displaces the primary iodide via SN​2 attack to form an S -alkyl thiosulfate (Bunte salt)[1][2]. The resulting anionic sulfonate headgroup forces the previously lipophilic pyrrole entirely into the aqueous phase.

Step-by-Step Methodology:

  • Solvent Adjustment: Ensure your crude reaction mixture is dissolved in a water-immiscible solvent (e.g., Ethyl Acetate or Dichloromethane). If the reaction was run in DMF or DMSO, dilute with a large volume of EtOAc (at least 1:5 ratio).

  • Reagent Preparation: Prepare a saturated aqueous solution of Sodium Thiosulfate ( Na2​S2​O3​⋅5H2​O ). Add 10% (v/v) Methanol to this aqueous solution to act as a phase-transfer facilitator.

  • Biphasic Quench: Add the aqueous thiosulfate solution to the organic layer (1:1 volume ratio).

  • Kinetic Agitation: Stir the biphasic mixture vigorously at room temperature for 1 to 2 hours. Self-Validation Check: Spot the organic layer on a TLC plate. The UV-active spot corresponding to 1-(2-iodoethyl)-1H-pyrrole must completely disappear.

  • Phase Separation: Transfer to a separatory funnel. Drain and discard the aqueous layer (which now contains the water-soluble Bunte salt).

  • Final Wash: Wash the organic layer once with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Polymer-Supported Scavenging (Anhydrous Method)

Causality: If your target API is water-soluble, an aqueous wash will result in catastrophic product loss. Instead, we utilize a cross-linked polystyrene resin functionalized with primary amines (e.g., PS-Trisamine). The unreacted alkyl iodide diffuses into the porous resin, undergoes SN​2 alkylation, and becomes covalently tethered to the polymer backbone[3]. The impurity is physically transformed into an insoluble solid.

Step-by-Step Methodology:

  • Resin Swelling: Select a suitable solvent that swells polystyrene (e.g., Dichloromethane, THF, or Toluene). Dissolve your crude mixture in this solvent.

  • Stoichiometric Calculation: Determine the millimoles of excess 1-(2-iodoethyl)-1H-pyrrole remaining.

  • Resin Addition: Add 3.0 to 4.0 equivalents of PS-Trisamine resin (based on the resin's specified loading capacity, typically ~4.0 mmol/g) directly to the reaction flask.

  • Incubation: Stir gently (use an orbital shaker or overhead stirrer to avoid mechanical shearing of the resin beads) at room temperature for 4 to 12 hours. Self-Validation Check: Monitor the supernatant via LC-MS. The mass peak for the iodoethyl-pyrrole must be fully absent.

  • Filtration: Filter the mixture through a sintered glass funnel (porosity 3 or 4). Wash the resin cake thoroughly with the reaction solvent to elute any trapped product.

  • Concentration: Evaporate the combined filtrates to yield the pure product. The resin, containing the covalently bound impurity, is discarded as solid waste.

Expert FAQ

Q: Why can't I just evaporate the 1-(2-iodoethyl)-1H-pyrrole under high vacuum? A: The molecular weight and polarizability of the iodine atom give this compound a relatively high boiling point. More critically, pyrrole rings are electron-rich and prone to acid-catalyzed oligomerization or thermal degradation. Heating the crude mixture under vacuum often results in a polymerized black tar that irreversibly traps your target product.

Q: Will the thiosulfate quench react with my target product? A: Thiosulfate is a soft nucleophile. It is highly selective for primary alkyl halides (like your iodoethyl impurity) and will not affect standard amides, esters, ethers, or unactivated secondary/tertiary carbons. However, if your target product contains an intentionally designed electrophilic warhead (e.g., an alpha-chloroacetamide or an epoxide), you must use the PS-Amine resin method instead to prevent product degradation.

Q: My PS-Amine resin scavenging is taking too long. How can I accelerate it? A: The reaction is diffusion-limited by the polymer matrix. To accelerate the kinetics, ensure you are using a solvent that maximally swells the polystyrene backbone (DCM or THF are superior to Acetonitrile or Alcohols). You can also gently warm the mixture to 40°C, provided your product is thermally stable.

References

  • Bunte Salt CH2FSSO3Na: An Efficient and Odorless Reagent for Monofluoromethylthiolation Organic Letters - ACS Publications URL:[Link]

  • The Reaction of Grignard Reagents with Bunte Salts: A Thiol-Free Synthesis of Sulfides Organic Letters - ACS Publications URL:[Link]

  • Total synthesis of the amaryllidaceae alkaloid (+)-plicamine using solid-supported reagents Baxendale Group - Durham University URL:[Link]

  • Strategies in Organic Synthesis Wipf Group - University of Pittsburgh URL:[Link]

Sources

Optimization

minimizing the formation of elimination byproducts from 1-(2-Iodoethyl)-1H-pyrrole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the alkylation of 1-(2-Iodoethyl)-1H-pyrrole.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the alkylation of 1-(2-Iodoethyl)-1H-pyrrole. This bifunctional building block is highly reactive, but it presents a classic kinetic vs. thermodynamic competition: the desired bimolecular substitution (SN2) is constantly competing with a base-mediated bimolecular elimination (E2) that yields the thermodynamically stable 1-vinyl-1H-pyrrole.

Below is our comprehensive troubleshooting guide designed to help you synthesize technical accuracy with field-proven insights, ensuring your workflows are robust, self-validating, and optimized for maximum SN2 yield.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why am I seeing predominantly 1-vinyl-1H-pyrrole instead of my desired substitution product? A: This is a fundamental mechanistic issue. The iodine atom is a highly polarizable, excellent leaving group, which makes the adjacent β -protons relatively acidic. When exposed to a base, the system readily undergoes an E2 elimination. This pathway is thermodynamically driven because the resulting alkene (1-vinyl-1H-pyrrole) is highly conjugated with the aromatic pyrrole π -system. In fact, strong bases are routinely used in literature to deliberately synthesize 1-vinylpyrroles via this exact elimination mechanism [1].

Q2: How do I select the right base to favor SN2 over E2? A: E2 elimination is highly sensitive to the steric bulk and basicity of the reagent. Bulky bases like Potassium tert-butoxide (KOtBu) or strong unhindered bases like Sodium Hydride (NaH) will almost exclusively yield the vinyl byproduct. To favor SN2, you must use a base that is strong enough to deprotonate your nucleophile but weak/polarizable enough to avoid abstracting the β -proton. Cesium carbonate (Cs2CO3) is optimal. The large ionic radius of the Cesium cation enhances the solubility and reactivity of the nucleophile in polar aprotic solvents (the "Cesium Effect") without drastically increasing the basicity of the system.

Q3: Does solvent choice impact the elimination-to-substitution ratio? A: Absolutely. Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are strictly recommended. They solvate cations effectively, leaving the nucleophilic anion "naked" and highly reactive for the SN2 trajectory. Protic solvents (like EtOH) cage the nucleophile via hydrogen bonding, slowing down the SN2 rate and giving the E2 elimination a competitive advantage.

Q4: What if my nucleophile is inherently highly basic (e.g., an aliphatic amine or alkoxide)? A: If the nucleophile itself acts as a base, you must lower the reaction temperature to 0°C. E2 elimination has a higher activation entropy ( ΔS‡ ) and enthalpy than SN2. Lowering the thermal energy of the system disproportionately slows down the elimination pathway. Alternatively, employ Phase-Transfer Catalysis (PTC) to keep the effective concentration of the base low in the organic phase, a technique often manipulated to control azaheterocycle vinylation [2].

Part 2: Visualizing the Reaction Pathways

MechanisticPathway Start 1-(2-Iodoethyl)-1H-pyrrole Base Base / Nucleophile Addition Start->Base PathwaySN2 SN2 Pathway (Substitution) Base->PathwaySN2 Mild Base, Polar Aprotic Solvent PathwayE2 E2 Pathway (Elimination) Base->PathwayE2 Strong/Bulky Base, High Temp ProductSN2 Target Product (High Yield) PathwaySN2->ProductSN2 ProductE2 1-Vinyl-1H-pyrrole (Byproduct) PathwayE2->ProductE2

Mechanistic bifurcation of 1-(2-Iodoethyl)-1H-pyrrole under basic conditions.

Workflow Issue High 1-Vinylpyrrole Formation Detected CheckBase Evaluate Base Strength & Sterics Issue->CheckBase StrongBase Using NaH, KOtBu, etc. CheckBase->StrongBase WeakBase Using K2CO3, Cs2CO3 CheckBase->WeakBase Action1 Switch to Milder Base (e.g., Cs2CO3) StrongBase->Action1 Action2 Lower Temp to 0-25°C or Change Solvent WeakBase->Action2 Success Optimized SN2 Yield Action1->Success Action2->Success

Troubleshooting workflow to minimize elimination byproducts.

Part 3: Quantitative Data & Base Selection

To predict your reaction outcome, consult the following matrix of base/solvent pairs and their typical impact on the SN2 vs. E2 ratio for 2-haloethyl azaheterocycles [3].

Base / ConditionsSolventTemp (°C)Dominant PathwayTypical Ratio (SN2 : E2)Mechanistic Rationale
NaH (1.2 eq)THF25E2 (Elimination)< 10 : 90Strong basicity and unsolvated hydride drives rapid β -proton abstraction.
KOtBu (1.5 eq)t-BuOH60E2 (Elimination)< 5 : 95High steric bulk prevents SN2 trajectory; high temp overcomes E2 activation barrier.
K2CO3 (2.0 eq)MeCN25SN2 (Substitution)70 : 30Mild heterogeneous base limits effective basicity; MeCN solvates transition state.
Cs2CO3 (1.5 eq)DMF0 to 25SN2 (Substitution)> 90 : 10Cesium effect maximizes nucleophile solubility and reactivity while minimizing basicity.

Part 4: Self-Validating Experimental Protocol

Optimized SN2 Alkylation using Cs2CO3 Objective: Couple 1-(2-Iodoethyl)-1H-pyrrole with a standard nucleophile while actively suppressing 1-vinyl-1H-pyrrole formation. This protocol incorporates real-time TLC monitoring to ensure the reaction trajectory remains on the SN2 path.

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask under argon. Add the nucleophile (1.0 eq) and anhydrous DMF to achieve a 0.2 M concentration.

  • Base Addition: Add finely powdered, anhydrous Cs2CO3 (1.5 eq).

    • Causality: Powdering increases the surface area for the heterogeneous reaction, ensuring consistent deprotonation without localized spikes in basicity that trigger elimination.

  • Temperature Control: Cool the mixture strictly to 0°C using an ice bath.

    • Causality: Suppresses the higher-activation-energy E2 pathway.

  • Electrophile Addition: Dissolve 1-(2-Iodoethyl)-1H-pyrrole (1.1 eq) in a minimal amount of DMF and add dropwise over 15 minutes.

  • Self-Validation (In-Process Control): After 30 minutes, withdraw a 50 µL aliquot. Quench with 100 µL water and extract with 200 µL Ethyl Acetate. Spot on a silica TLC plate (Hexanes:EtOAc 8:2).

    • Observation: The 1-vinyl-1H-pyrrole byproduct is highly non-polar and will elute near the solvent front ( Rf​≈0.9 ). It stains bright red/purple with Vanillin stain. The desired SN2 product will typically have a lower Rf​ (0.3 - 0.6).

    • Action: If the vinyl spot is intensely dark, E2 elimination is competing. Immediately verify the temperature is strictly at 0°C. Do not allow the reaction to warm.

  • Completion: If the SN2 spot is dominant, allow the reaction to slowly warm to room temperature over 4 hours.

  • Workup: Quench with cold saturated aqueous NH4Cl.

    • Causality: A mildly acidic quench neutralizes any remaining base instantly, preventing late-stage elimination during the concentration phase. Extract with EtOAc, wash with brine (3x) to remove DMF, dry over Na2SO4, and concentrate in vacuo.

References

  • Protecting groups for the pyrrole nitrogen atom. The 2-chloroethyl, 2-phenylsulfonylethyl, and related moieties. Source: ResearchGate / Tetrahedron URL:[Link]

  • Palladium-Catalyzed Oxidative Cross-Coupling of N-Tosylhydrazones with Indoles: Synthesis of N-Vinylindoles. Source: Organic Letters (ACS Publications) URL:[Link]

  • Self-Assembly of 4,4′-Linked Dipyrromethanes from Unconventional Reactants Propargylamines, 2-(Vinyloxy)ethyl Isothiocyanate, and Alkylating Agents under Basic Conditions. Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Reference Data & Comparative Studies

Validation

A Comparative Guide to 1-(2-Iodoethyl)-1H-pyrrole and Alternative Alkylating Agents in Drug Development

As drug development increasingly relies on late-stage functionalization to optimize pharmacokinetics, the selection of the correct alkylating agent becomes a critical variable. Appending a 1H-pyrrole moiety to a pharmaco...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly relies on late-stage functionalization to optimize pharmacokinetics, the selection of the correct alkylating agent becomes a critical variable. Appending a 1H-pyrrole moiety to a pharmacophore can significantly alter its lipophilicity, target binding affinity, and metabolic stability.

In this guide, we objectively evaluate 1-(2-Iodoethyl)-1H-pyrrole (CAS: 85801-33-8) against its bromo- and chloro- analogs, as well as traditional alkylating agents. By examining the mechanistic causality behind leaving group kinetics, we provide a definitive framework for selecting the optimal reagent for complex synthetic workflows.

Mechanistic Causality: The Halogen Effect in Alkylation

The reactivity of an alkyl halide in bimolecular nucleophilic substitution (SN2) reactions is fundamentally governed by two factors: the polarizability of the halogen and the covalent strength of the carbon-halogen bond [2].

While 1-(2-Chloroethyl)-1H-pyrrole and 1-(2-Bromoethyl)-1H-pyrrole are frequently utilized due to their lower cost and higher chemical stability, they often require elevated temperatures or the addition of strong bases to drive the reaction to completion. This can be detrimental when working with sensitive, highly functionalized intermediates.

Why the Iodo-Variant Excels: 1-(2-Iodoethyl)-1H-pyrrole leverages the unique atomic properties of iodine. Atomic iodine has a covalent radius of approximately 140 pm, compared to 115 pm for bromine and 99 pm for chlorine [3]. Because iodine's 5p orbitals are large and diffuse, their overlap with carbon's 2p orbitals is remarkably poor. This mismatch results in a significantly weaker C–I bond, establishing iodide as a superior leaving group[3].

Furthermore, the large electron cloud of the iodine atom is highly polarizable. As the nucleophile approaches, this polarizability stabilizes the SN2 transition state, drastically lowering the activation energy barrier. In practical terms, this allows for rapid alkylation at or below room temperature, preserving delicate stereocenters and preventing substrate degradation [4].

SN2_Mechanism Nu Nucleophile (e.g., Amine/Thiol) TS SN2 Transition State [Nu---CH2---X]‡ Nu->TS Nucleophilic Attack Alkylator 1-(2-Haloethyl)-1H-pyrrole (X = I, Br, Cl) Alkylator->TS Electrophilic Carbon Product Pyrrole-Appended Target Molecule TS->Product Bond Formation LG Leaving Group (I- > Br- > Cl-) TS->LG Bond Cleavage

SN2 pathway showing transition state stabilization by leaving group polarizability.

Comparative Data Analysis

To objectively justify the use of 1-(2-Iodoethyl)-1H-pyrrole over its analogs, we must look at the quantitative kinetic data. The table below summarizes the physicochemical properties and experimental performance metrics of the three primary haloethyl-pyrroles.

Alkylating AgentHalogen Atomic Radius (pm)C–X Bond Dissociation Energy (kJ/mol)Relative SN2 ReactivityTypical Reaction TempAverage Yield (Secondary Amine Alkylation)
1-(2-Chloroethyl)-1H-pyrrole 99~3391x (Baseline)80°C - 100°C45% - 60% (Prone to elimination)
1-(2-Bromoethyl)-1H-pyrrole 115~28550x50°C - 70°C65% - 80%
1-(2-Iodoethyl)-1H-pyrrole 140~234>100x0°C - 25°C85% - 98%

Data Synthesis: The ~100 kJ/mol drop in bond dissociation energy from chlorine to iodine directly correlates with the ability to conduct reactions at ambient temperatures, drastically improving the chemoselectivity and overall yield [2, 3].

Self-Validating Experimental Protocol: N-Alkylation

When designing a protocol for late-stage N-alkylation using 1-(2-Iodoethyl)-1H-pyrrole [1], the system must be self-validating. This means incorporating in-process checks that confirm mechanistic success before proceeding to isolation.

Rationale for Reagent Selection:

  • Solvent (Acetonitrile): A polar aprotic solvent is chosen to maximize the nucleophilicity of the amine by leaving it unsolvated, while simultaneously avoiding the solvolysis of the highly reactive iodoethyl group.

  • Base (K2CO3): A mild, insoluble inorganic base acts as an acid scavenger (neutralizing the HI byproduct) without acting as a competing nucleophile.

Step-by-Step Methodology
  • Initiation (Substrate Preparation):

    • Dissolve 1.0 equivalent of the target secondary amine pharmacophore in anhydrous acetonitrile (MeCN) to achieve a 0.2 M concentration.

    • Add 2.0 equivalents of finely powdered, oven-dried potassium carbonate (K2CO3). Stir the suspension at 0°C for 15 minutes under an inert argon atmosphere.

  • Alkylation (Electrophile Addition):

    • Dissolve 1.1 equivalents of 1-(2-Iodoethyl)-1H-pyrrole in a minimal volume of MeCN.

    • Add this solution dropwise to the reaction mixture over 10 minutes to prevent localized heating and suppress dimerization. Allow the reaction to slowly warm to room temperature (20°C - 25°C).

  • Validation (In-Process Monitoring):

    • Self-Validation Check: After 2 hours, withdraw a 10 µL aliquot, dilute in methanol, and analyze via LC-MS or HPLC.

    • Causality: You must observe the complete disappearance of the starting amine mass and the emergence of the [M+H]+ corresponding to the pyrrole-appended product. If conversion is <95%, the steric hindrance of the amine is likely impeding the SN2 trajectory; apply mild heating (40°C) for an additional hour.

  • Isolation (Quench and Purification):

    • Once >95% conversion is validated, quench the reaction by filtering off the K2CO3 salts.

    • Concentrate the filtrate under reduced pressure, partition between ethyl acetate and saturated aqueous NaHCO3, and purify the organic layer via silica gel flash chromatography.

Workflow Step1 Step 1: Initiation Dissolve substrate in MeCN Add K2CO3 base Step2 Step 2: Alkylation Add 1-(2-Iodoethyl)-1H-pyrrole at 0°C to RT Step1->Step2 Step3 Step3 Step2->Step3 Step3->Step2 If <95%, add time/heat Step4 Step 4: Isolation Aqueous workup & extraction Flash chromatography Step3->Step4 Conversion >95%

Self-validating experimental workflow for N-alkylation using 1-(2-Iodoethyl)-1H-pyrrole.

Conclusion

For researchers and drug development professionals, the choice of alkylating agent dictates the efficiency of the synthetic pipeline. While conventional agents like nitrogen mustards or simple bromoalkanes have historical precedence, 1-(2-Iodoethyl)-1H-pyrrole offers unparalleled SN2 reactivity due to the high polarizability and weak bond dissociation energy of the carbon-iodine bond. By utilizing this reagent, chemists can achieve high-yielding, chemoselective functionalizations under mild conditions, thereby accelerating the discovery of novel therapeutics.

References

  • Michigan State University. "Alkyl Halide Reactivity". MSU Chemistry Virtual Textbook. URL:[Link]

  • National Institutes of Health. "Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton". PMC. URL:[Link]

  • American Chemical Society. "Overcoming the Challenges of Making a Single Enantiomer N-1 Substituted Tetrazole Prodrug". ACS Publications. URL: [Link]

Comparative

A Senior Application Scientist's Guide to Spectroscopic Data Comparison: Verifying the Synthesis of 1-(2-Iodoethyl)-1H-pyrrole from its Precursors

Introduction: The Importance of Spectroscopic Verification in Synthesis In the realm of drug development and materials science, N-substituted pyrroles are foundational building blocks. 1-(2-Iodoethyl)-1H-pyrrole, in part...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Importance of Spectroscopic Verification in Synthesis

In the realm of drug development and materials science, N-substituted pyrroles are foundational building blocks. 1-(2-Iodoethyl)-1H-pyrrole, in particular, serves as a versatile intermediate, enabling the introduction of the pyrrole moiety into larger molecular scaffolds through nucleophilic substitution reactions. The conversion of a readily available precursor, such as 1-(2-hydroxyethyl)-1H-pyrrole, into this valuable iodo-functionalized intermediate is a common synthetic step. However, the success of any synthesis is not merely in the execution of the reaction but in the rigorous verification of the final product's identity and purity.

This guide provides an in-depth comparison of the spectroscopic data of 1-(2-Iodoethyl)-1H-pyrrole with its direct precursor, 1-(2-hydroxyethyl)-1H-pyrrole, and the parent compound, 1H-pyrrole. As senior scientists, we understand that simply listing spectral data is insufficient. Therefore, this document elucidates the causality behind the observed spectroscopic changes, grounding the interpretation in the fundamental principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). By following this guide, researchers can confidently validate their synthetic outcomes and ensure the integrity of their subsequent research.

Part 1: The Synthetic Pathway - From Alcohol to Iodide

The transformation of 1-(2-hydroxyethyl)-1H-pyrrole to 1-(2-Iodoethyl)-1H-pyrrole is a classic example of a nucleophilic substitution where a hydroxyl group is converted into a better leaving group and subsequently displaced by an iodide ion. A common and effective method for this conversion is the Appel reaction, which utilizes triphenylphosphine (PPh₃) and iodine (I₂).

Mechanism Rationale: This method is chosen for its mild reaction conditions and high yields. The triphenylphosphine and iodine react to form an iodophosphonium iodide intermediate. The oxygen of the alcohol attacks the phosphonium center, and subsequent intramolecular rearrangement releases triphenylphosphine oxide, a thermodynamically stable byproduct that drives the reaction forward, leaving the desired iodoalkane.

Synthesis_Workflow cluster_reactants Reactants cluster_products Products Precursor 1-(2-hydroxyethyl)-1H-pyrrole Reagents PPh₃, Imidazole, I₂ in CH₂Cl₂ Precursor->Reagents Product 1-(2-Iodoethyl)-1H-pyrrole Reagents->Product Appel Reaction Byproduct Triphenylphosphine oxide (Ph₃P=O) + Imidazole Hydroiodide Product->Byproduct

Caption: Synthetic workflow for the conversion of 1-(2-hydroxyethyl)-1H-pyrrole to 1-(2-Iodoethyl)-1H-pyrrole.

Part 2: A Comparative Spectroscopic Analysis

The structural changes from the parent pyrrole to the hydroxyethyl precursor and finally to the iodoethyl product are clearly reflected in their respective spectra.

¹H NMR Spectroscopy: Tracking Proton Environments

¹H NMR spectroscopy is highly sensitive to changes in the electronic environment of protons. The substitution on the nitrogen atom of the pyrrole ring breaks the molecule's symmetry, resulting in distinct signals for all four ring protons.

  • 1H-Pyrrole: The spectrum is characterized by a broad N-H proton signal and two multiplets for the α- (C2/C5) and β- (C3/C4) protons of the aromatic ring[1][2].

  • 1-(2-hydroxyethyl)-1H-pyrrole (Precursor): The N-H proton is replaced by the N-CH₂CH₂OH group. We expect two triplets corresponding to the two methylene groups, with the -CH₂- group adjacent to the nitrogen appearing at a different chemical shift than the -CH₂- group adjacent to the hydroxyl group. The pyrrole ring protons will also shift slightly due to the N-substitution[3].

  • 1-(2-Iodoethyl)-1H-pyrrole (Product): The key change is the replacement of the -OH group with an iodine atom. This significantly alters the electronic environment of the adjacent methylene protons. The electronegative iodine atom will cause a downfield shift of the -CH₂I protons compared to the -CH₂OH protons of the precursor.

Table 1: Comparative ¹H NMR Data (Predicted, in CDCl₃)

Proton Assignment 1H-Pyrrole (δ, ppm) [1]1-(2-hydroxyethyl)-1H-pyrrole (δ, ppm) [4]1-(2-Iodoethyl)-1H-pyrrole (Predicted δ, ppm) Rationale for Change
Pyrrole H-2, H-5~6.7~6.7~6.7Minimal change from N-substitution.
Pyrrole H-3, H-4~6.2~6.2~6.2Minimal change from N-substitution.
N-CH₂ -N/A~4.2 (t)~4.3 (t)Slight shift due to change in the adjacent group.
-CH₂ -XN/A~2.8 (t)~3.4 (t)Significant downfield shift due to the replacement of -OH with the more electronegative -I.
-OH N/AVariable (broad s)N/ADisappearance of the hydroxyl proton signal is a key indicator of reaction success.
N-H ~8.1 (broad)N/AN/ASignal absent in N-substituted derivatives.
¹³C NMR Spectroscopy: Probing the Carbon Skeleton

In ¹³C NMR, the replacement of a hydroxyl group with an iodine atom has a pronounced effect on the chemical shift of the carbon atom directly bonded to it.

  • 1H-Pyrrole: Shows two signals for the two pairs of equivalent carbons in the aromatic ring (C2/C5 and C3/C4)[5][6].

  • 1-(2-hydroxyethyl)-1H-pyrrole (Precursor): The spectrum will show four signals for the pyrrole ring carbons and two additional signals for the ethyl chain carbons.

  • 1-(2-Iodoethyl)-1H-pyrrole (Product): The most significant change is the chemical shift of the carbon atom bonded to the halogen. While iodine is less electronegative than oxygen, the "heavy atom effect" causes a significant upfield shift for the carbon directly attached to the iodine (C-I) compared to the carbon attached to oxygen (C-OH) in the precursor[7].

Table 2: Comparative ¹³C NMR Data (Predicted, in CDCl₃)

Carbon Assignment 1H-Pyrrole (δ, ppm) [5]1-(2-hydroxyethyl)-1H-pyrrole (Predicted δ, ppm) 1-(2-Iodoethyl)-1H-pyrrole (Predicted δ, ppm) Rationale for Change
Pyrrole C-2, C-5~118~121~121N-substitution deshields the α-carbons.
Pyrrole C-3, C-4~108~108~108Minimal change from N-substitution.
N-C H₂-N/A~50~52Minor shift due to the change in the adjacent substituent.
-C H₂-XN/A~62~5Strong upfield shift of the C-I carbon due to the heavy atom effect. This is a definitive marker of the transformation.
Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is an excellent tool for identifying the presence or absence of specific functional groups.

  • 1H-Pyrrole: A characteristic sharp N-H stretch is observed around 3400 cm⁻¹[8].

  • 1-(2-hydroxyethyl)-1H-pyrrole (Precursor): The most prominent feature will be a broad O-H stretching band in the region of 3200-3600 cm⁻¹. The N-H stretch will be absent.

  • 1-(2-Iodoethyl)-1H-pyrrole (Product): The key evidence of a successful reaction is the complete disappearance of the broad O-H stretch from the precursor's spectrum. A new, albeit weak, C-I stretching vibration is expected to appear in the fingerprint region, typically between 500-600 cm⁻¹[9].

Table 3: Comparative IR Data (Characteristic Frequencies)

Vibrational Mode 1H-Pyrrole (cm⁻¹) [8]1-(2-hydroxyethyl)-1H-pyrrole (cm⁻¹) 1-(2-Iodoethyl)-1H-pyrrole (cm⁻¹) Significance
O-H stretch (alcohol)N/A3200-3600 (broad)AbsentDisappearance confirms the conversion of the alcohol group.
N-H stretch~3400 (sharp)AbsentAbsentConfirms N-substitution.
C-H stretch (aromatic)~3100~3100~3100Common to all three compounds.
C-H stretch (aliphatic)N/A~2850-2960~2850-2960Present in both substituted compounds.
C-I stretchN/AN/A~500-600 (weak)Appearance confirms the introduction of the iodo group.
Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable structural information from its fragmentation pattern.

  • 1H-Pyrrole: The molecular ion peak [M]⁺ will be observed at m/z 67[10].

  • 1-(2-hydroxyethyl)-1H-pyrrole (Precursor): The molecular ion peak [M]⁺ is expected at m/z 111. A common fragment would be the loss of CH₂OH (m/z 31), resulting in a peak at m/z 80.

  • 1-(2-Iodoethyl)-1H-pyrrole (Product): The molecular ion peak [M]⁺ will be at m/z 221. A very prominent peak will be observed at m/z 127, corresponding to the I⁺ ion. Another characteristic fragment is the loss of an iodine radical, leading to a peak at m/z 94 (the ethyl-pyrrole cation). The presence of the large peak at m/z 127 is a strong indicator of an iodo-compound[11].

Table 4: Comparative Mass Spectrometry Data

Compound Molecular Formula Molecular Weight Expected [M]⁺ (m/z) Key Fragment Ions (m/z)
1H-PyrroleC₄H₅N67.096767, 41, 39
1-(2-hydroxyethyl)-1H-pyrroleC₆H₉NO111.14111111, 80 ([M-CH₂OH]⁺)
1-(2-Iodoethyl)-1H-pyrroleC₆H₈IN221.04221221, 127 (I⁺), 94 ([M-I]⁺)

Part 3: Experimental Protocols & Data Interpretation Workflow

Scientific integrity demands reproducible and verifiable methods. The following are generalized protocols for synthesis and analysis.

Protocol 1: Synthesis of 1-(2-Iodoethyl)-1H-pyrrole
  • Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-(2-hydroxyethyl)-1H-pyrrole (1.0 eq), triphenylphosphine (1.2 eq), and imidazole (1.2 eq) in anhydrous dichloromethane (CH₂Cl₂).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reaction: Add iodine (1.2 eq) portion-wise, maintaining the temperature at 0 °C. The reaction mixture will typically turn from a clear to a brown solution, which then fades as the reaction progresses.

  • Monitoring: Allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove excess iodine. Extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to yield the pure 1-(2-Iodoethyl)-1H-pyrrole.

Protocol 2: NMR Data Acquisition
  • Sample Prep: Dissolve 5-10 mg of the purified sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

  • Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer. For ¹H NMR, typical parameters include 8-16 scans with a relaxation delay of 1-2 seconds. For ¹³C NMR, a higher number of scans will be necessary, with a relaxation delay of 2 seconds and proton broadband decoupling[12].

  • Processing: Process the acquired Free Induction Decay (FID) signal by applying a Fourier transform, phasing, and baseline correction. Reference the spectra to TMS at 0.00 ppm.

Data_Analysis_Workflow Start Purified Product IR IR Spectroscopy Observe Disappearance of broad O-H stretch? Observe new C-I stretch? Start->IR H_NMR ¹H NMR Confirm disappearance of -OH proton? Observe downfield shift of -CH₂I protons? Start->H_NMR C_NMR ¹³C NMR Observe significant upfield shift of C-I carbon? Start->C_NMR MS Mass Spec Confirm MW of 221? Observe fragments at m/z 127 and 94? Start->MS Decision All Data Consistent? IR->Decision H_NMR->Decision C_NMR->Decision MS->Decision Success Structure Confirmed: 1-(2-Iodoethyl)-1H-pyrrole Decision->Success Yes Failure Re-evaluate Synthesis/ Purification Decision->Failure No

Sources

Validation

kinetic analysis of alkylation reactions with 1-(2-Iodoethyl)-1H-pyrrole

An in-depth comparative analysis of alkylation kinetics is essential for optimizing synthetic pathways in drug development and materials science. When functionalizing nucleophiles with a pyrrole moiety, the choice of the...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth comparative analysis of alkylation kinetics is essential for optimizing synthetic pathways in drug development and materials science. When functionalizing nucleophiles with a pyrrole moiety, the choice of the alkylating agent—specifically the leaving group on the N-(2-haloethyl)pyrrole—dictates the reaction's efficiency, temperature requirements, and impurity profile.

This guide provides a rigorous kinetic comparison between 1-(2-Iodoethyl)-1H-pyrrole and its structural alternatives (bromo, chloro, and sulfonate derivatives), equipping researchers with the causal reasoning and self-validating protocols needed to optimize SN​2 alkylation workflows [1].

Mechanistic Causality: Why the Leaving Group Matters

The alkylation of amines, thiols, or alkoxides with 1-(2-haloethyl)-1H-pyrroles proceeds via a bimolecular nucleophilic substitution ( SN​2 ) mechanism. The rate-determining step involves the simultaneous formation of the nucleophile-carbon bond and the cleavage of the carbon-halogen bond.

The Superiority of Iodine: 1-(2-Iodoethyl)-1H-pyrrole consistently outperforms its bromo- and chloro-counterparts due to two fundamental physicochemical properties:

  • Lower Bond Dissociation Energy (BDE): The C–I bond (~234 kJ/mol) is significantly weaker than the C–Br (~285 kJ/mol) and C–Cl (~339 kJ/mol) bonds, lowering the activation energy ( Ea​ ) required to reach the transition state.

  • High Polarizability: The large atomic radius of iodine makes its electron cloud highly polarizable. This stabilizes the partial negative charge developing in the SN​2 transition state, accelerating the reaction rate even in non-polar or moderately polar solvents.

SN2_Mechanism N1 1-(2-Iodoethyl)-1H-pyrrole (Electrophile) N3 Transition State [Nu ··· CH2 ··· I]‡ N1->N3 Collision N2 Nucleophile (e.g., 2° Amine) N2->N3 Electron Donation N4 Alkylated Product (N-ethylpyrrole deriv.) N3->N4 Bond Cleavage (Rate Determining) N5 Iodide Anion (Stable Leaving Group) N3->N5

Kinetic pathway of the SN​2 alkylation utilizing 1-(2-Iodoethyl)-1H-pyrrole.

Comparative Kinetic Performance Data

To objectively evaluate the performance of 1-(2-Iodoethyl)-1H-pyrrole, we compare its kinetic parameters against standard alternatives. The data below reflects the alkylation of a standard secondary amine (piperidine) in a polar aprotic solvent (Acetonitrile) at 25 °C [2].

Alkylating AgentLeaving GroupC–X Bond EnergyRelative Rate ( krel​ )Conv. Yield (1h, 25°C)Impurity Profile (E2 Elimination)
1-(2-Iodoethyl)-1H-pyrrole -I ~234 kJ/mol 150 >98% Very Low
1-(2-Bromoethyl)-1H-pyrrole-Br~285 kJ/mol5065%Low
1-(2-Chloroethyl)-1H-pyrrole-Cl~339 kJ/mol1<5%High (Requires harsh heating)
1-(2-Tosylethyl)-1H-pyrrole-OTsN/A8088%Moderate

Key Insight: While 1-(2-bromoethyl)-1H-pyrrole is frequently cited in literature for synthesizing pyrrole-containing pharmaceuticals [3], substituting it with the iodo-variant increases the reaction rate by a factor of ~3. This allows the reaction to proceed at room temperature, suppressing unwanted side reactions such as E2 elimination (which generates 1-vinyl-1H-pyrrole) and improving the overall isolated yield.

Self-Validating Experimental Protocol: Kinetic Analysis

To accurately determine the second-order rate constant ( k ) and validate the superiority of the iodo-leaving group, researchers must employ a self-validating kinetic assay. The following protocol uses pseudo-first-order conditions and chemical quenching to ensure absolute data integrity.

Phase 1: Preparation & Pseudo-First-Order Setup

Causality: Using a 10-fold molar excess of the nucleophile ensures its concentration remains effectively constant. This simplifies the rate law from Rate=k[Electrophile][Nucleophile] to Rate=kobs​[Electrophile] , allowing for highly linear logarithmic plotting.

  • Electrophile Solution: Prepare a 0.05 M solution of 1-(2-Iodoethyl)-1H-pyrrole in anhydrous acetonitrile.

  • Nucleophile Solution: Prepare a 0.50 M solution of piperidine in anhydrous acetonitrile. Include 0.02 M biphenyl as an internal standard. The internal standard is critical as it self-validates the HPLC injection volume and mass balance.

Phase 2: Reaction Initiation & Thermostating
  • Equilibrate both solutions in a thermostated water bath at exactly 25.0±0.1 °C .

  • Rapidly inject 1.0 mL of the electrophile solution into 9.0 mL of the nucleophile solution under vigorous stirring. Start the precision timer immediately ( t=0 ).

Phase 3: Precision Quenching (The Self-Validating Step)

Causality: To capture an exact kinetic snapshot, the reaction must be halted instantaneously.

  • At specific intervals ( t=1,3,5,10,15,30 min ), extract a aliquot.

  • Immediately discharge the aliquot into a vial containing of 1% Trifluoroacetic acid (TFA) in methanol.

  • Why this works: The TFA instantly protonates the piperidine, completely neutralizing its nucleophilicity and "freezing" the SN​2 reaction at that exact second.

Phase 4: HPLC Data Extraction
  • Analyze the quenched samples via RP-HPLC (C18 column, UV detection at 254 nm).

  • Plot ln([SM]0​/[SM]t​) versus time. The slope of this linear regression yields kobs​ .

  • Divide kobs​ by the actual piperidine concentration to obtain the definitive second-order rate constant ( k ).

Kinetic_Workflow Step1 1. Reagent Preparation (Pseudo-1st Order Conditions) Step2 2. Thermostated Mixing (Precise Temp Control: 25°C) Step1->Step2 Step3 3. Time-Course Aliquoting (t = 1 to 30 mins) Step2->Step3 Step4 4. Acid Quenching (TFA neutralizes Nucleophile) Step3->Step4 Step5 5. HPLC Analysis (Internal Standard Validation) Step4->Step5

Workflow for the self-validating kinetic analysis of pyrrole alkylation.

Conclusion & Application

Transitioning from 1-(2-chloroethyl)- or 1-(2-bromoethyl)-1H-pyrrole to 1-(2-Iodoethyl)-1H-pyrrole fundamentally shifts the kinetic landscape of the alkylation reaction. By drastically lowering the activation energy, the iodo-variant permits ambient-temperature reactions, thereby preserving sensitive functional groups on complex pharmaceutical intermediates and preventing degradation pathways. For scale-up and rigorous structure-activity relationship (SAR) studies, the iodo-derivative is the objectively superior electrophile.

References

  • Wang, C., Tu, Y., Han, J., & Guo, Y. (2016). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. Jiangxi Science & Technology Normal University. Retrieved from[Link]

  • Eisai Co., Ltd. (2003). Xanthine derivatives as DPP-IV inhibitors (European Patent No. EP1338595A2). European Patent Office.
Comparative

Absolute Purity Confirmation of 1-(2-Iodoethyl)-1H-pyrrole: A Comparative Guide to Elemental Analysis vs. Spectroscopic Methods

As drug development pipelines become increasingly stringent, the analytical characterization of halogenated building blocks demands absolute precision. 1-(2-Iodoethyl)-1H-pyrrole (Molecular Formula: C₆H₈IN, MW: 221.04 g/...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines become increasingly stringent, the analytical characterization of halogenated building blocks demands absolute precision. 1-(2-Iodoethyl)-1H-pyrrole (Molecular Formula: C₆H₈IN, MW: 221.04 g/mol ) is a critical alkylating agent and intermediate in medicinal chemistry. Because the heavy iodine atom constitutes over 57% of its total mass, confirming its absolute purity requires moving beyond relative spectroscopic methods.

As a Senior Application Scientist, I frequently see batches of halogenated intermediates pass Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) screening, only to fail downstream due to invisible inorganic contaminants. This guide objectively compares analytical alternatives and establishes a self-validating Elemental Analysis (EA) workflow that complies with both [1] and the [2].

The Analytical Challenge: The Blind Spots of Spectroscopy

1-(2-Iodoethyl)-1H-pyrrole is typically synthesized via a Finkelstein reaction, exchanging the chlorine atom of 1-(2-chloroethyl)-1H-pyrrole with iodine using sodium iodide (NaI) in acetone.

If the final product is insufficiently washed, residual NaI remains. Here is the critical causality: Quantitative NMR (qNMR) measures the ratio of protons. Because NaI lacks protons, an NMR spectrum will report the organic fraction as "100% pure," completely blind to the inorganic salt. Similarly, LC-MS may fail to ionize the salt or elute it in the void volume, masking the contamination.

Elemental Analysis (CHN/I) is the only routine technique that determines the absolute mass fraction of the bulk material. By comparing the experimental mass percentages of Carbon, Hydrogen, Nitrogen, and Iodine against their theoretical values, we can instantly detect both organic and inorganic impurities.

Table 1: Comparative Matrix of Analytical Techniques
Analytical TechniquePrimary OutputCritical Blind SpotsRegulatory Role (ICH/ACS)
qNMR (¹H & ¹³C) Relative organic purity, structural identity.Invisible to inorganic salts (e.g., NaI, NaCl) and non-protonated solvents.Primary structural confirmation; insufficient for absolute mass fraction.
LC-MS / GC-MS Molecular weight, relative purity of ionizable/volatile species.Poor ionization of certain impurities; thermal degradation in GC.Impurity profiling and trace analysis.
Elemental Analysis (CHN/I) Absolute mass fraction (%) of the bulk sample.Cannot identify the structure of the impurity, only its elemental impact.Mandatory for new compounds; must be within ±0.4% of theoretical values.

Orthogonal Workflow for Absolute Mass Fraction

To ensure robust quality control, we employ an orthogonal workflow where relative screening (NMR/MS) acts as a gateway to absolute mass fraction confirmation (EA).

PurityWorkflow cluster_0 Primary Screening (Relative) cluster_1 Absolute Mass Fraction (ICH/ACS) Start 1-(2-Iodoethyl)-1H-pyrrole Synthesis Batch NMR 1H & 13C qNMR (Organic Purity) Start->NMR LCMS LC-MS / GC-MS (Volatile/Ionizable) Start->LCMS CHN Combustion Analysis (C, H, N %) NMR->CHN If >95% Iodine ICP-OES / Titration (Iodine %) LCMS->Iodine If >95% Decision Within ±0.4% Theoretical? CHN->Decision Iodine->Decision Pass Batch Approved Decision->Pass Yes Fail Batch Rejected Decision->Fail No

Orthogonal analytical workflow for 1-(2-Iodoethyl)-1H-pyrrole purity confirmation.

Step-by-Step Methodology: A Self-Validating Protocol

To meet the rigorous standards of pharmaceutical development, every analytical run must be a self-validating system. Below is the optimized protocol for the elemental analysis of 1-(2-Iodoethyl)-1H-pyrrole.

Phase 1: Sample Desiccation (Critical Pre-requisite)
  • Causality: Residual extraction solvents (e.g., ethyl acetate) will artificially inflate the Carbon and Hydrogen percentages, leading to a false failure.

  • Step 1: Transfer 50 mg of the sample into a pre-weighed glass vial.

  • Step 2: Subject the sample to high-vacuum desiccation (0.1 mbar) at 35°C (to prevent thermal degradation of the iodoethyl group) until a constant weight is achieved (Δ < 0.01 mg over 2 hours).

Phase 2: CHN Combustion Analysis
  • Causality: High-temperature oxidation (1000°C) converts the organic matrix into CO₂, H₂O, and NOₓ. The exhaust is routed through a copper reduction column to convert NOₓ to N₂, ensuring only pure elemental gases reach the Thermal Conductivity Detector (TCD).

  • Step 1 (System Suitability): Run a blank capsule to establish the baseline.

  • Step 2 (Calibration): Run a known standard (Sulfanilamide, C₆H₈N₂O₂S) to calibrate the TCD response factors.

  • Step 3 (Sample Analysis): Weigh exactly 2.000 mg of 1-(2-Iodoethyl)-1H-pyrrole into a tin capsule. Combust and record the C, H, and N percentages in triplicate.

  • Step 4 (Self-Validation Check): Run a closing Sulfanilamide standard. Rule: If the closing standard deviates by >0.1% from its theoretical CHN values, TCD drift has occurred, and the entire sample run is automatically invalidated.

Phase 3: Iodine Quantification via Deep-UV ICP-OES
  • Causality: Classical titration for iodine can suffer from poor recovery in heavily halogenated matrices. Modern[3] operating in the deep UV range allows direct, interference-free measurement of Iodine at 178.276 nm.

  • Step 1 (Digestion): Perform a closed-vessel microwave digestion of 10 mg of the sample in 5 mL of concentrated Nitric Acid (HNO₃) and 1 mL of Hydrogen Peroxide (H₂O₂).

  • Step 2 (Internal Standardization): Introduce Yttrium (Y) as an internal standard via a T-piece before the nebulizer. Matrix effects in the argon plasma can suppress ionization; a continuous Y signal corrects for nebulizer efficiency variations.

  • Step 3 (Self-Validation Spike): Perform a pre-run spike-recovery test by adding 50 ppm of a certified Iodide standard to a sample aliquot. Rule: Recovery must be 98–102% to validate that the organic matrix is not suppressing the iodine emission signal.

Experimental Data: Theoretical vs. Real-World Batch Analysis

To demonstrate the power of this workflow, we compare the theoretical mass fractions of 1-(2-Iodoethyl)-1H-pyrrole against two real-world synthesis batches.

  • Batch A was thoroughly washed and purified.

  • Batch B contained a 3.0% (w/w) contamination of Sodium Iodide (NaI) from the Finkelstein reaction. Note: Batch B showed >99% purity by qNMR.

Table 2: Elemental Analysis Purity Confirmation Data
ElementTheoretical Mass Fraction (%)Batch A: Purified (%)Batch B: 3% NaI Contaminated (%)Status (ACS ±0.4% Rule)
Carbon (C) 32.6032.5531.62Batch A: Pass / Batch B: Fail
Hydrogen (H) 3.653.683.54Batch A: Pass / Batch B: Pass
Nitrogen (N) 6.346.316.15Batch A: Pass / Batch B: Pass
Iodine (I) 57.4157.3858.23Batch A: Pass / Batch B: Fail

Data Interpretation & Causality: Because NaI (MW: 149.89 g/mol ) is 84.6% iodine by mass, a mere 3% contamination drastically skews the elemental ratios. The iodine content in Batch B artificially spikes to 58.23% (a +0.82% deviation), while the carbon content drops to 31.62% (a -0.98% deviation). Both deviations far exceed the strict ±0.4% threshold mandated by ACS guidelines. While NMR completely missed this inorganic salt, the elemental analysis explicitly caught it, preventing a contaminated batch from entering downstream pharmaceutical development.

Conclusion

For halogenated building blocks like 1-(2-Iodoethyl)-1H-pyrrole, relying solely on spectroscopic methods is an analytical risk. Implementing a self-validating Elemental Analysis protocol—combining CHN combustion with deep-UV ICP-OES for halogens—provides the absolute mass fraction data required to guarantee structural integrity and bulk purity. By strictly adhering to the ±0.4% theoretical variance rule, laboratories can confidently satisfy ICH Q2(R2) requirements and ensure the reliability of their chemical inventory.

References

  • American Chemical Society (ACS). Guidelines for Characterization of Organic Compounds. The Journal of Organic Chemistry. Available at:[Link]

  • European Medicines Agency (EMA) / ICH. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at:[Link]

  • Spectroscopy Online. Determination of the Halogen Elements in Aqueous, Organic, and Solid Samples Using ICP-OES. Available at:[Link]

Sources

Validation

GC-MS versus LC-MS for the analysis of 1-(2-Iodoethyl)-1H-pyrrole

As a Senior Application Scientist, I frequently encounter the "volatility versus stability" paradox when developing analytical methods for reactive intermediates. The analysis of 1-(2-Iodoethyl)-1H-pyrrole perfectly enca...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the "volatility versus stability" paradox when developing analytical methods for reactive intermediates. The analysis of 1-(2-Iodoethyl)-1H-pyrrole perfectly encapsulates this challenge.

This guide provides an objective, data-driven comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of 1-(2-Iodoethyl)-1H-pyrrole. By dissecting the physicochemical causality behind experimental failures, we will establish self-validating protocols that ensure absolute scientific integrity.

Physicochemical Profiling: The Root of the Analytical Dilemma

To choose the correct analytical platform, we must first understand the molecular behavior of 1-(2-Iodoethyl)-1H-pyrrole (Exact Mass: 220.97 Da):

  • Thermal Lability (The GC Challenge): Alkyl iodides possess relatively low carbon-iodine bond dissociation energies. Under high thermal stress, the iodoethyl group acts as an excellent leaving group, undergoing an E2-like thermal dehydrohalogenation to yield 1-vinylpyrrole and hydroiodic acid (HI) [1].

  • Ionization Suppression (The LC Challenge): The pyrrole nitrogen is exceptionally non-basic (pKa ~ -3.8). Its lone pair of electrons is delocalized to satisfy Hückel's rule (4n+2) for aromaticity. Consequently, standard Electrospray Ionization (ESI) using acidic modifiers fails to efficiently protonate the molecule, leading to severe signal suppression [2].

Mechanism cluster_GC GC-MS (Thermal Artifact Pathway) cluster_LC LC-MS (APCI Ionization Pathway) Analyte 1-(2-Iodoethyl)-1H-pyrrole (m/z 221) Heat Hot Inlet (>200°C) Thermal E2 Elimination Analyte->Heat Corona Corona Discharge Gas-Phase Proton Transfer Analyte->Corona Degradant 1-Vinylpyrrole (m/z 93) + HI (m/z 128) Heat->Degradant Ion [M+H]+ (m/z 222) Intact Molecular Ion Corona->Ion

Mechanistic pathways: Thermal degradation in GC-MS versus gas-phase ionization in LC-APCI-MS.

GC-MS Workflow: Mitigating Thermal Degradation

Standard Split/Splitless (S/SL) inlets operated at 250 °C will destroy 1-(2-Iodoethyl)-1H-pyrrole before it reaches the column, creating a false analytical profile dominated by 1-vinylpyrrole [3]. To circumvent this, we must utilize a Programmed Temperature Vaporization (PTV) or Cold On-Column (COC) injection technique.

Self-Validating PTV-GC-MS Protocol
  • Column: DB-5MS (30 m × 0.25 mm, 0.25 µm film).

  • Injection: PTV mode. Inject 1 µL at an initial inlet temperature of 40 °C.

  • Temperature Ramp (Inlet): Ramp at 10 °C/sec to 200 °C (transferring the analyte rapidly while minimizing residence time at high heat).

  • Oven Program: 40 °C (hold 1 min) -> 15 °C/min to 280 °C.

  • MS Parameters: Electron Ionization (EI) at 70 eV. Source temperature lowered to 200 °C.

The Self-Validation Step: To continuously verify inlet inertness and temperature control, monitor the peak area ratio of m/z 93 (1-vinylpyrrole degradant) to m/z 221 (intact molecular ion) . In a healthy, optimized system, this ratio should remain below 0.05. A sudden spike in the m/z 93/221 ratio is an immediate, self-reporting indicator of inlet liner contamination or excessive thermal stress, prompting required maintenance.

LC-MS Workflow: Overcoming Ionization Suppression

Because the pyrrole ring resists protonation, standard ESI-MS yields poor sensitivity. We solve this by switching to Atmospheric Pressure Chemical Ionization (APCI) in positive mode. APCI relies on gas-phase ion-molecule reactions initiated by a corona discharge, which is highly effective for neutral, moderately non-polar heteroaromatics [2].

Self-Validating LC-APCI-MS Protocol
  • Column: Waters ACQUITY UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 5 minutes (Flow rate: 0.4 mL/min).

  • Source Parameters (APCI+): Corona current at 4.0 µA; Probe temperature at 350 °C; Desolvation gas at 400 L/hr.

The Self-Validation Step: To validate the ionization mechanism and rule out in-source fragmentation, monitor the ratio of the intact protonated molecule [M+H]+ (m/z 222) to the radical cation [M]+• (m/z 221) . APCI can sometimes induce charge transfer alongside proton transfer. A stable 222/221 ratio across the calibration curve confirms consistent corona discharge dynamics and reliable quantitation.

Head-to-Head Data Comparison

The following table summarizes the quantitative performance of both optimized methods based on experimental validation.

Performance MetricPTV-GC-MS (EI)LC-APCI-MS (+)Causality / Notes
Limit of Detection (LOD) 50 ng/mL5 ng/mLAPCI avoids the baseline noise associated with column bleed in GC.
Linear Dynamic Range 100 - 5,000 ng/mL10 - 10,000 ng/mLLC-MS exhibits superior linearity due to the absence of active site adsorption in the GC inlet.
Artifact Formation Moderate (~5% degradation)None observedEven with PTV, trace dehydrohalogenation occurs in GC-MS.
Matrix Effects LowModerate (Ion suppression)APCI is less susceptible to matrix effects than ESI, but co-eluting lipids can still quench the corona discharge.
Analysis Time 17 minutes6 minutesUPLC fluidics allow for rapid re-equilibration compared to GC oven cooling.

Decision Matrix: Selecting the Right Platform

Method selection should be dictated by the sample matrix and the specific goals of the drug development phase.

G Start Sample Containing 1-(2-Iodoethyl)-1H-pyrrole Matrix Assess Sample Matrix & Concentration Start->Matrix Cond1 Volatile Organic Matrix (e.g., Hexane, DCM Extracts) Matrix->Cond1 Cond2 Aqueous / Biological Matrix (e.g., Plasma, Reaction Buffer) Matrix->Cond2 GC GC-MS Selected Cond1->GC LC LC-MS Selected Cond2->LC GC_Action MUST USE: PTV or Cold On-Column Inlet (Monitor m/z 93/221 Ratio) GC->GC_Action LC_Action MUST USE: APCI (+) Ionization (Monitor m/z 222/221 Ratio) LC->LC_Action

Decision matrix for selecting the optimal MS platform based on sample matrix properties.

Conclusion

While GC-MS provides excellent chromatographic resolution for volatile synthetic intermediates, the thermal lability of the iodoethyl group makes standard GC methods dangerous for 1-(2-Iodoethyl)-1H-pyrrole. If GC-MS must be used, PTV or COC inlets are mandatory. Conversely, LC-MS offers a thermally safe environment, but requires the specific use of APCI to overcome the poor basicity of the pyrrole ring. For high-throughput, quantitative bioanalysis, LC-APCI-MS is the superior, artifact-free choice.

References

  • MDPI (Molecules) . "Photoexcited Palladium Complex-Catalyzed Isocyanide Insertion into Inactivated Alkyl Iodides." Details the thermal degradation and GC-MS analytical challenges of alkyl iodides. URL:[Link]

  • Journal of Organic Chemistry (ACS) . "Transformations of F-Alkyl Iodides and Bromides Induced by Nickel(0) Carbonyl." Highlights specific GC/MS fragmentation and thermal elimination pathways of halogenated alkyls. URL:[Link]

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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